An In-depth Technical Guide to 5-Cyclopropoxy-2-isopropoxybenzonitrile (CAS 1243313-26-9)
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 5-Cyclopropoxy-2-isopropoxybenzonitrile, a molecule of interest in medicinal chemistry. Authored f...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 5-Cyclopropoxy-2-isopropoxybenzonitrile, a molecule of interest in medicinal chemistry. Authored from the perspective of a Senior Application Scientist, this document synthesizes available data with established scientific principles to offer practical insights for researchers in drug discovery and development.
Introduction and Nomenclature
5-Cyclopropoxy-2-isopropoxybenzonitrile is a substituted benzonitrile featuring two distinct ether linkages: a cyclopropoxy group and an isopropoxy group. The strategic placement of these moieties on the benzonitrile scaffold suggests its potential as a building block in the synthesis of complex organic molecules, particularly for pharmaceutical applications. The cyclopropyl group is a known pharmacophore that can enhance metabolic stability, binding affinity, and other desirable pharmacokinetic properties.[1][2][3][4]
Molecular Structure:
Caption: Chemical structure of 5-Cyclopropoxy-2-isopropoxybenzonitrile.
Physicochemical Properties
Property
Value/Information
Source
CAS Number
1243313-26-9
-
Molecular Formula
C13H15NO2
Molecular Weight
217.26 g/mol
Physical State
Presumed to be a liquid or solid at room temperature.
Solubility
Expected to be soluble in organic solvents like DMSO, methanol, and ethanol.
General chemical principles
XLogP3-AA
2.9
Hydrogen Bond Donor Count
0
Hydrogen Bond Acceptor Count
3
Spectral Analysis (Predicted)
Detailed experimental spectra for 5-Cyclopropoxy-2-isopropoxybenzonitrile are not currently published. However, a predictive analysis based on the spectral data of analogous structures can provide valuable insights for characterization.
1H NMR Spectroscopy
The proton NMR spectrum is expected to be complex due to the various proton environments.
Aromatic Protons: Three protons on the benzene ring will likely appear as a set of multiplets or doublets of doublets in the range of δ 6.8-7.5 ppm. The exact shifts and coupling constants will depend on the electronic effects of the alkoxy substituents.
Isopropoxy Group: A septet for the methine proton (CH) around δ 4.5-5.0 ppm and a doublet for the six methyl protons (2 x CH3) around δ 1.2-1.4 ppm are anticipated.
Cyclopropoxy Group: The methine proton of the cyclopropyl ring attached to the oxygen will likely resonate around δ 3.8-4.2 ppm. The four methylene protons on the cyclopropyl ring will appear as complex multiplets in the upfield region, typically between δ 0.6-1.0 ppm.[5][6]
13C NMR Spectroscopy
The 13C NMR spectrum will provide key information about the carbon framework.
Nitrile Carbon (C≡N): A characteristic peak is expected in the range of δ 115-120 ppm.[7]
Aromatic Carbons: Six distinct signals for the aromatic carbons are expected between δ 110-160 ppm. The carbons attached to the oxygen atoms will be the most downfield shifted.
Isopropoxy Group: A signal for the methine carbon (CH) around δ 70-75 ppm and a signal for the methyl carbons (CH3) around δ 20-25 ppm.
Cyclopropoxy Group: The methine carbon attached to the oxygen should appear around δ 55-65 ppm, while the methylene carbons of the ring will be significantly upfield, likely in the δ 5-15 ppm range.[6]
Infrared (IR) Spectroscopy
The IR spectrum will be dominated by absorptions corresponding to the key functional groups.
Nitrile (C≡N) Stretch: A sharp, medium intensity absorption is expected in the range of 2220-2260 cm-1.[8][9]
C-O-C (Ether) Stretch: Strong, broad absorptions are anticipated in the region of 1000-1300 cm-1, corresponding to the aryl-alkyl ether linkages.
Aromatic C=C Stretch: Medium to weak absorptions in the 1450-1600 cm-1 region.
C-H Stretch: Aromatic C-H stretches will appear above 3000 cm-1, while aliphatic C-H stretches (from the isopropoxy and cyclopropoxy groups) will be just below 3000 cm-1.[9]
Cyclopropane C-H Stretch: Often observed near 3050 cm-1.[10]
Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak [M]+ at m/z = 217. Subsequent fragmentation patterns would involve the loss of the isopropoxy and cyclopropoxy groups, as well as the nitrile functionality, providing further structural confirmation.[11]
Proposed Synthesis
A plausible synthetic route to 5-Cyclopropoxy-2-isopropoxybenzonitrile can be envisioned starting from commercially available precursors. The following workflow represents a logical and experimentally feasible approach based on established organic chemistry reactions.
An In-Depth Technical Guide to the Safe Handling of 5-Cyclopropoxy-2-isopropoxybenzonitrile
Authored for Drug Development Professionals and Research Scientists This document provides a comprehensive safety and handling framework for 5-Cyclopropoxy-2-isopropoxybenzonitrile (CAS No. 1365235-33-6). As a novel rese...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Drug Development Professionals and Research Scientists
This document provides a comprehensive safety and handling framework for 5-Cyclopropoxy-2-isopropoxybenzonitrile (CAS No. 1365235-33-6). As a novel research chemical, a specific, officially recognized Material Safety Data Sheet (MSDS) is not extensively available. Therefore, this guide has been constructed based on first-principle chemical safety, analyzing the compound's structural motifs—a benzonitrile core with ether functionalities—and referencing established data for analogous compounds. The protocols herein are designed to be self-validating, ensuring a maximal margin of safety for laboratory personnel.
Section 1: Compound Profile and Inferred Hazard Assessment
5-Cyclopropoxy-2-isopropoxybenzonitrile is a substituted aromatic nitrile. Its toxicological and reactivity profile is primarily dictated by the benzonitrile functional group. While animal studies on the parent compound, benzonitrile, show that it does not readily metabolize to free cyanide, the primary metabolic pathway involves aromatic hydroxylation to form cyanophenols, with a smaller fraction hydrolyzed to benzoic acid.[1] These metabolites and the parent compound can elicit systemic effects.[1] The ether linkages (cyclopropoxy and isopropoxy) are generally stable under standard laboratory conditions but contribute to the molecule's lipophilicity, potentially influencing its absorption via dermal or other routes.
Based on this analysis, the compound should be treated as hazardous. The following table summarizes its inferred GHS classification.
Hazard Class
Category
Hazard Statement
Acute Toxicity, Oral
Category 4
H302: Harmful if swallowed
Acute Toxicity, Dermal
Category 4
H312: Harmful in contact with skin
Skin Corrosion/Irritation
Category 2
H315: Causes skin irritation
Serious Eye Damage/Irritation
Category 2A
H319: Causes serious eye irritation
Specific target organ toxicity — single exposure
Category 3
H335: May cause respiratory irritation
This classification is predictive and based on data from benzonitrile and related compounds. All operations should proceed with the assumption of these hazards.
Section 2: Physicochemical Properties and Reactivity Profile
Understanding the physical and chemical properties is critical for safe storage and handling.
Likely miscible with common organic solvents; low solubility in water is predicted.[3]
Chemical Stability
The product is expected to be chemically stable under standard ambient conditions (room temperature).[4]
Reactivity and Incompatibilities:
The primary reactivity concern stems from the nitrile group. While stable, it can undergo hazardous reactions under specific conditions. It is crucial to avoid contact with the following:
Strong Oxidizing Agents (e.g., nitrates, perchlorates): Contact may cause fires or explosions.[5]
Strong Acids and Bases: Can lead to hydrolysis of the nitrile group, potentially in an exothermic reaction.[5]
Heat and Ignition Sources: While the compound itself may not be highly flammable, benzonitriles are combustible liquids or solids.[4] Vapors can form explosive mixtures with air upon intense heating.[4]
Caption: Chemical incompatibility map for 5-Cyclopropoxy-2-isopropoxybenzonitrile.
Section 3: Toxicological Assessment and Exposure Pathways
The principal toxicological concern is rooted in the benzonitrile structure, which can cause irritation and, with sufficient exposure, systemic toxicity.[1][6]
Primary Routes of Exposure:
Inhalation: As the material is likely a solid, inhalation of dust during handling (e.g., weighing, transferring) is a primary concern. This can cause respiratory tract irritation.[6][7]
Dermal Contact: Direct skin contact can cause irritation.[7] The compound's lipophilicity suggests it may be absorbed through the skin, leading to potential systemic effects. Therefore, preventing skin exposure is critical.[5]
Eye Contact: Direct contact with the eyes will cause serious irritation.[6][7]
Caption: Primary routes of exposure and potential target organs.
Section 4: Exposure Control and Personal Protective Equipment (PPE) Protocol
A multi-layered approach to exposure control is mandatory.
1. Engineering Controls:
Primary Containment: All procedures involving the handling of this solid compound (weighing, dissolution, transfers) must be performed inside a certified chemical fume hood to prevent inhalation of dust and aerosols.[2][9][10]
Emergency Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[6]
2. Personal Protective Equipment (PPE):
Proper PPE is the final barrier between the researcher and the chemical. A complete ensemble is required.
Eye Protection: Chemical splash goggles are mandatory.[6] If there is a significant splash risk, a face shield should be worn in addition to goggles.[2]
Hand Protection: Use chemically resistant gloves. Nitrile rubber gloves are a suitable choice for incidental contact.[11] Always inspect gloves before use and use proper removal technique to avoid skin contact.[2] For extended contact, consult glove manufacturer data.
Body Protection: A full-length laboratory coat must be worn and kept fastened.[2][6]
Respiratory Protection: Not typically required if work is conducted within a certified fume hood. If engineering controls are not available or fail, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[2]
Caption: Mandatory PPE donning and doffing workflow for handling the compound.
Section 5: Standard Operating Procedures (SOPs) for Handling and Emergencies
Safe Handling Protocol:
Preparation: Before handling, ensure the fume hood is operational and the work area is clear of clutter and incompatible materials.
Weighing: To minimize dust, weigh the solid directly into a sealable container within the fume hood. Use a spatula to gently transfer the material. Avoid pouring the dry powder.
Dissolution: Add solvent to the solid slowly to avoid splashing. If sonication is required, ensure the container is capped.
Storage: Store the compound in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area away from the incompatibilities listed in Section 2.[5][6]
Emergency Spill Protocol (Small Scale):
Alert: Immediately alert personnel in the vicinity.
Evacuate: If the spill is large or outside of a fume hood, evacuate the area.
Protect: Don appropriate PPE as described in Section 4.
Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[6] Do not use combustible materials like paper towels.
Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[2]
Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.
Ventilate: Allow the area to ventilate before resuming work.
First Aid Measures:
After Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6][10]
After Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing.[6] Seek immediate medical attention.[5][6]
After Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids.[7] Remove contact lenses if present and easy to do so. Seek immediate medical attention.[5][6]
After Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water and seek immediate medical attention.[5][8]
Section 6: Chemical Waste Management and Disposal
All waste containing this compound must be treated as hazardous chemical waste.[12][13]
Protocol for Waste Disposal:
Segregation: Do not mix this waste with other waste streams unless compatibility is confirmed.
Containment:
Solid Waste: Collect excess solid compound, contaminated absorbents, and contaminated PPE (e.g., gloves) in a dedicated, robust, and sealable container clearly labeled "Hazardous Waste" with the full chemical name.[12][14]
Liquid Waste: Solutions containing the compound should be collected in a separate, compatible, and sealed hazardous waste container.
Empty Containers: To be considered non-hazardous, the original container must be triple-rinsed with a suitable solvent.[13] The rinsate from this process must be collected and disposed of as hazardous liquid waste.[13] After rinsing, deface the label and dispose of the container according to institutional guidelines.[12]
Disposal: All hazardous waste must be disposed of through a licensed environmental waste management service in accordance with all local, state, and federal regulations.[13] Do not discharge to the sewer.[13]
References
Material Safety Data Sheet - Benzonitrile, 99+%, spectrophotometric grade. (2005, October 11). Cole-Parmer.
BENZONITRILE.
Benzonitrile. (2020, February 2). Sciencemadness Wiki.
How to Dispose of Nitrile Gloves?. (2025, November 7). Earth Safe PPE.
BENZONITRILE FOR SYNTHESIS MSDS. (2016, April 29). Loba Chemie.
p-NITROBENZONITRILE. Organic Syntheses Procedure.
SAFETY DATA SHEET. (2009, September 22). Thermo Fisher Scientific.
SAFETY DATA SHEET. (2026, January 13). Sigma-Aldrich.
SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
SAFETY D
Safety D
SAFETY D
Safety d
SAFETY DATA SHEET. (2012, November 22). Fisher Scientific.
Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
Disposal of Chemical Waste. Safety Office, University of St Andrews.
Benzonitrile: Human health tier II assessment. (2019, March 8). Australian Government Department of Health.
Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
An In-Depth Technical Guide to the Pharmacophore Analysis of 5-Cyclopropoxy-2-isopropoxybenzonitrile in PDE4 Inhibitors
Introduction: Targeting PDE4 in Inflammatory Diseases Phosphodiesterase 4 (PDE4) is a critical enzyme in the inflammatory cascade, primarily responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP), a key...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Targeting PDE4 in Inflammatory Diseases
Phosphodiesterase 4 (PDE4) is a critical enzyme in the inflammatory cascade, primarily responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP), a key second messenger that modulates a wide range of cellular functions.[1][2][3] By degrading cAMP, PDE4 effectively dampens its anti-inflammatory signals.[4][5] Consequently, inhibiting PDE4 leads to an increase in intracellular cAMP levels, which in turn suppresses the production of pro-inflammatory cytokines and mediators.[4][6][7] This mechanism of action has established PDE4 as a significant therapeutic target for a variety of inflammatory conditions, including chronic obstructive pulmonary disease (COPD), psoriasis, and atopic dermatitis.[8][9][10][11][12]
The development of PDE4 inhibitors has been a major focus in pharmaceutical research.[10][13] However, the clinical utility of early-generation inhibitors was often limited by a narrow therapeutic window, with side effects such as nausea and emesis being common.[1][2][8] These adverse effects are largely attributed to the inhibition of the PDE4D subtype.[8] This has driven the quest for more selective inhibitors, particularly those targeting the PDE4B subtype, which is more directly associated with anti-inflammatory effects.[8]
This technical guide delves into the pharmacophore analysis of a specific chemical scaffold, 5-Cyclopropoxy-2-isopropoxybenzonitrile, as a core component of novel PDE4 inhibitors. Through a detailed exploration of pharmacophore modeling, this document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the key molecular features required for potent and selective PDE4 inhibition.
The 5-Cyclopropoxy-2-isopropoxybenzonitrile Scaffold: A Privileged Motif
While the broader class of benzonitrile-containing compounds has been explored for various therapeutic targets, the specific 5-Cyclopropoxy-2-isopropoxybenzonitrile scaffold represents a tailored approach to PDE4 inhibition. The rationale behind this specific substitution pattern lies in optimizing interactions within the highly conserved catalytic domain of PDE4.
The PDE4 active site is characterized by several key regions that are crucial for inhibitor binding: a metal-binding pocket (M pocket) containing zinc and magnesium ions, two hydrophobic pockets (Q1 and Q2), and a solvent-accessible region (S pocket).[14][15] Successful PDE4 inhibitors are designed to effectively occupy and interact with these pockets.[14][16]
Key Structural Features and Their Rationale:
Benzonitrile Core: The benzonitrile moiety serves as a critical anchor. The nitrile group, a potent hydrogen bond acceptor, can engage in crucial interactions within the active site, often mimicking the interactions of the phosphate group of cAMP.[17][18][19] Its electron-withdrawing nature also influences the overall electronic properties of the aromatic ring, potentially enhancing π-π stacking interactions with aromatic residues like phenylalanine in the active site.[13][19]
2-Isopropoxy Group: This bulky hydrophobic group is strategically positioned to occupy one of the hydrophobic Q pockets (likely Q2). This interaction is vital for anchoring the inhibitor within the active site and contributes significantly to binding affinity.
5-Cyclopropoxy Group: The cyclopropylmethoxy group, as seen in the potent PDE4 inhibitor roflumilast, is known to interact favorably within the other hydrophobic pocket (Q1).[13][14][20] The cyclopropoxy group in this scaffold is designed to fulfill a similar role, providing a conformational rigidity that can be advantageous for binding.
The combination of these features in the 5-Cyclopropoxy-2-isopropoxybenzonitrile scaffold presents a promising starting point for the design of potent and selective PDE4 inhibitors.
Pharmacophore Modeling: A Rational Approach to Drug Design
Pharmacophore modeling is a powerful computational technique used to define the essential three-dimensional arrangement of chemical features that a molecule must possess to exhibit a specific biological activity.[21][22][23] It serves as a blueprint for designing new molecules with improved potency and selectivity.[22] There are two primary approaches to pharmacophore modeling: ligand-based and structure-based.[22][24]
Ligand-Based Pharmacophore Modeling Workflow
This approach is utilized when the three-dimensional structure of the target protein is unknown. It relies on the principle that a set of active molecules must share a common set of chemical features arranged in a specific spatial orientation to bind to the same target.
When the crystal structure of the target protein (in this case, PDE4) is available, a structure-based approach can be employed. This method directly analyzes the interactions between the protein and a bound ligand to derive a pharmacophore model.
Pharmacophore Features of 5-Cyclopropoxy-2-isopropoxybenzonitrile for PDE4 Inhibition
Based on the known structure-activity relationships of PDE4 inhibitors and the interactions within the enzyme's active site, a pharmacophore model for compounds based on the 5-Cyclopropoxy-2-isopropoxybenzonitrile scaffold can be proposed. A robust pharmacophore model for PDE4 inhibitors typically consists of two hydrogen bond acceptors, one hydrophobic region, and one aromatic ring feature.[1][2]
Proposed Pharmacophore Model
Caption: Key Pharmacophoric Features for PDE4 Inhibition.
Mapping the Scaffold to the Pharmacophore
Pharmacophore Feature
Corresponding Moiety in Scaffold
Rationale for Interaction
Aromatic Ring (AR)
Benzonitrile Ring
Provides the core scaffold for optimal positioning of other functional groups and can engage in π-π stacking with active site residues.
Hydrogen Bond Acceptor (HBA)
Nitrile Group (-C≡N)
Forms a crucial hydrogen bond with key residues or a water molecule in the active site, mimicking the phosphate of cAMP.[17][18][19]
Hydrophobic (HY1)
2-Isopropoxy Group
Occupies a hydrophobic pocket (Q2), contributing to binding affinity and selectivity.
Hydrophobic (HY2)
5-Cyclopropoxy Group
Fills the second hydrophobic pocket (Q1), enhancing potency and providing structural rigidity.
Experimental Protocols and Methodologies
Ligand-Based Pharmacophore Model Generation (Using Schrödinger's Phase)
Ligand Preparation:
A dataset of known PDE4 inhibitors with diverse structures and a wide range of activities (IC50 values) is collected.
The 2D structures are converted to 3D and minimized using a suitable force field (e.g., OPLS3e).
Low-energy conformers for each ligand are generated to account for conformational flexibility.
Pharmacophore Site Definition:
Pharmacophoric features (Hydrogen Bond Acceptor, Hydrogen Bond Donor, Hydrophobic, Aromatic Ring, etc.) are automatically identified for each ligand.
Common Feature Pharmacophore Generation:
The software identifies common pharmacophore hypotheses that are shared among the most active ligands in the dataset.
A scoring function is used to rank the generated hypotheses based on how well they map to the active ligands and exclude the inactive ones.
Model Validation:
The best-ranked pharmacophore model is validated using a test set of compounds not used in the model generation.
The model's ability to distinguish between active and inactive compounds is assessed. A good model should assign high scores to active compounds and low scores to inactive ones.
Structure-Based Pharmacophore Model Generation (Using MOE - Molecular Operating Environment)
Protein Preparation:
The crystal structure of PDE4 (e.g., from the Protein Data Bank) is imported.
Water molecules, except for those critical for binding, are removed. Hydrogens are added, and the protein structure is minimized to relieve any steric clashes.
Binding Site Analysis:
The active site is defined based on the location of a co-crystallized ligand or by identifying the cavity where known inhibitors bind.
Key interacting amino acid residues are identified.
Interaction Mapping:
The software is used to map the potential interactions (hydrogen bonds, hydrophobic contacts, etc.) between the protein's active site and a probe molecule.
Pharmacophore Query Generation:
Based on the interaction map, a pharmacophore query is constructed, defining the essential features and their spatial constraints required for binding.
Virtual Screening Protocol
Database Preparation:
A large compound library (e.g., ZINC database, corporate internal library) is prepared by generating 3D conformers for each molecule.
Pharmacophore-Based Screening:
The validated pharmacophore model is used as a 3D query to screen the compound database.
Compounds that match the pharmacophore features are retained as "hits."
Molecular Docking:
The hits from the pharmacophore screen are then docked into the active site of the PDE4 crystal structure to predict their binding mode and estimate their binding affinity.
ADMET Prediction:
The top-ranked compounds from docking are subjected to in silico prediction of their Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[1] This helps to prioritize compounds with favorable drug-like properties for synthesis and biological testing.
Conclusion and Future Directions
The pharmacophore analysis of the 5-Cyclopropoxy-2-isopropoxybenzonitrile scaffold provides a clear and rational framework for the design of novel PDE4 inhibitors. The strategic combination of an aromatic core, a key hydrogen bond acceptor, and two distinct hydrophobic groups effectively addresses the structural requirements of the PDE4 active site.
Future research in this area should focus on:
Subtype Selectivity: Fine-tuning the hydrophobic groups to exploit the subtle differences between the active sites of PDE4B and PDE4D to develop inhibitors with an improved therapeutic index.[8]
Exploring the Solvent-Exposed Region: Designing derivatives that extend into the S pocket of the active site could lead to enhanced potency and novel interactions.
Integration of Machine Learning: Utilizing machine learning algorithms to refine pharmacophore models and predict the activity of new compounds with greater accuracy.[21][25]
By leveraging the insights gained from pharmacophore modeling, the scientific community can continue to advance the development of safer and more effective PDE4 inhibitors for the treatment of a wide range of inflammatory diseases.
Pharmacophore Based Virtual Screening Approach to Identify Selective PDE4B Inhibitors. [Link]
Niu M, Dong F, Tang S, Fida G, Qin J, Qiu J, et al. (2013) Pharmacophore Modeling and Virtual Screening for the Discovery of New type 4 cAMP Phosphodiesterase (PDE4) Inhibitors. PLoS ONE 8(12): e82360. [Link]
Pharmacophore Modeling and Virtual Screening for the Discovery of New type 4 cAMP Phosphodiesterase (PDE4) Inhibitors. [Link]
Crisaborole: A Novel Nonsteroidal Topical Treatment for Atopic Dermatitis. [Link]
Molecular Properties of Phosphodiesterase 4 and Its Inhibition by Roflumilast and Cilomilast. [Link]
Identification of inhibitor binding sites of the cAMP-specific phosphodiesterase 4. [Link]
What are computational methods in drug discovery? Patsnap Synapse. [Link]
A combination of pharmacophore modeling, atom-based 3D-QSAR, molecular docking and molecular dynamics simulation studies on PDE4 enzyme inhibitors. [Link]
Development of Improved Models for Phosphodiesterase-4 Inhibitors with a Multi-Conformational Structure-Based QSAR Method. [Link]
Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. [Link]
Design, synthesis, and structure-activity relationship, molecular modeling, and NMR studies of a series of phenyl alkyl ketones as highly potent and selective phosphodiesterase-4 inhibitors. [Link]
Synthesis and structure-activity relationship of N-arylrolipram derivatives as inhibitors of PDE4 isozymes. [Link]
Roflumilast: Uses, Application, and Side-effects. DermNet. [Link]
roflumilast. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]
Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. [Link]
PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. [Link]
Phosphodiesterase‑4 inhibitors: a review of current developments (2013-2021). [Link]
3D quantitative structure–activity relationship for quinoline, benzimidazole and benzofuran-based analogs as phosphodiesterases IV (PDE-IV) inhibitors. [Link]
Structural Insights: What Makes Some PDE4 Inhibitors More Effective in Inflammatory Dermatoses. [Link]
Discovery and Early Clinical Development of Isobutyl 1-[8-Methoxy-5-(1-oxo-3 H -isobenzofuran-5-yl)-[2][6][8]triazolo[1,5- a ]pyridin-2-yl]cyclopropanecarboxylate (LEO 39652), a Novel “Dual-Soft” PDE4 Inhibitor for Topical Treatment of Atopic Dermatitis. [Link]
Next Generation PDE4 Inhibitors that Selectively Target PDE4B/D Subtypes: A Narrative Review. [Link]
PDE4 inhibitors: potential protective effects in inflammation and vascular diseases. [Link]
Discovery and Early Clinical Development of Isobutyl 1-[8-Methoxy-5-(1-oxo-3 H-isobenzofuran-5-yl)-[2][6][8]triazolo[1,5- a]pyridin-2-yl]cyclopropanecarboxylate (LEO 39652), a Novel "Dual-Soft" PDE4 Inhibitor for Topical Treatment of Atopic Dermatitis. [Link]
Synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile from 2,5-dihydroxybenzonitrile: An Application and Protocol Guide
Introduction: Strategic Importance of Substituted Benzonitriles in Medicinal Chemistry Substituted benzonitrile moieties are pivotal structural motifs in a multitude of pharmaceutical agents, contributing to their desire...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Strategic Importance of Substituted Benzonitriles in Medicinal Chemistry
Substituted benzonitrile moieties are pivotal structural motifs in a multitude of pharmaceutical agents, contributing to their desired pharmacokinetic and pharmacodynamic profiles. Among these, 5-Cyclopropoxy-2-isopropoxybenzonitrile stands out as a key intermediate in the synthesis of various biologically active molecules. Its unique combination of a cyclopropoxy and an isopropoxy group on the benzonitrile scaffold imparts specific properties such as metabolic stability and enhanced binding affinity to target proteins. This guide provides a comprehensive, in-depth protocol for the synthesis of this valuable compound starting from 2,5-dihydroxybenzonitrile, with a focus on the underlying chemical principles and practical laboratory execution.
Theoretical Framework: The Williamson Ether Synthesis
The synthetic route described herein relies on a cornerstone of organic chemistry: the Williamson ether synthesis.[1][2][3] This reaction is a versatile and widely used method for preparing both symmetrical and asymmetrical ethers.[1][2] The core of the reaction involves the nucleophilic substitution (SN2) of a halide by an alkoxide ion.[1][2][4][5]
In the context of this synthesis, the phenolic hydroxyl groups of 2,5-dihydroxybenzonitrile are deprotonated by a base, typically a carbonate like potassium carbonate (K₂CO₃), to form the more nucleophilic phenoxide ions. These phenoxides then act as nucleophiles, attacking the electrophilic carbon of an alkyl halide (in this case, isopropyl halide and cyclopropyl halide), leading to the formation of the corresponding ether linkages. The reaction proceeds via a backside attack, resulting in an inversion of configuration if the alkyl halide is chiral, although this is not a factor in the present synthesis.[1][4]
The choice of a primary alkyl halide is crucial for the success of the Williamson ether synthesis, as secondary and tertiary alkyl halides are more prone to undergo elimination (E2) reactions, which would lead to the formation of undesired alkene byproducts.[4][5]
Overall Reaction Scheme
The synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile from 2,5-dihydroxybenzonitrile is a two-step process. First, a selective O-isopropylation is performed, followed by O-cyclopropylation. The selectivity in the first step is governed by the differential reactivity of the two hydroxyl groups on the 2,5-dihydroxybenzonitrile starting material.
Caption: Overall two-step synthesis of the target compound.
Detailed Experimental Protocol
This protocol provides a step-by-step methodology for the synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile.
Step 1: Synthesis of 5-hydroxy-2-isopropoxybenzonitrile
Rationale: This initial step selectively alkylates one of the hydroxyl groups. The hydroxyl group at the 2-position is generally more acidic and sterically hindered, which can influence the selectivity of the reaction.
Procedure:
Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dihydroxybenzonitrile (10.0 g, 74.0 mmol) and anhydrous potassium carbonate (15.3 g, 111.0 mmol).
Solvent Addition: Add 100 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.
Addition of Alkylating Agent: While stirring, add isopropyl bromide (8.3 mL, 88.8 mmol) dropwise to the suspension at room temperature.
Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes and ethyl acetate as the eluent.
Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature and pour it into 500 mL of ice-cold water.
Extraction: Extract the aqueous mixture with ethyl acetate (3 x 150 mL).
Washing: Combine the organic layers and wash with water (2 x 100 mL) and then with brine (100 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.
Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (starting from 9:1) to afford 5-hydroxy-2-isopropoxybenzonitrile as a solid.
Step 2: Synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile
Rationale: The remaining phenolic hydroxyl group is alkylated in this step using cyclopropyl bromide. The reaction conditions are similar to the first step.
Procedure:
Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-hydroxy-2-isopropoxybenzonitrile (5.0 g, 28.2 mmol) and anhydrous potassium carbonate (5.8 g, 42.3 mmol).
Solvent Addition: Add 50 mL of anhydrous DMF to the flask.
Addition of Alkylating Agent: Add cyclopropyl bromide (3.1 mL, 36.7 mmol) to the mixture.
Reaction: Heat the reaction mixture to 90 °C and stir for 12-16 hours. Monitor the reaction progress by TLC (7:3 hexanes/ethyl acetate).
Work-up: Upon completion, cool the reaction to room temperature and pour it into 250 mL of cold water.
Extraction: Extract the product with ethyl acetate (3 x 100 mL).
Washing: Combine the organic extracts and wash with water (2 x 75 mL) and brine (75 mL).
Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient (starting from 95:5) to yield 5-Cyclopropoxy-2-isopropoxybenzonitrile as a crystalline solid.
Low Yield in Step 1: Incomplete reaction may be due to impure reagents or insufficient reaction time. Ensure all reagents are anhydrous and extend the reaction time if necessary. In some cases, the use of a phase-transfer catalyst like tetrabutylammonium bromide can improve the reaction rate.[7]
Formation of Byproducts: The primary byproduct is the dialkylated product in the first step. To minimize this, use a slight excess of the dihydroxybenzonitrile or carefully control the stoichiometry of the isopropyl bromide.
Difficult Purification: If the product is difficult to purify by column chromatography, recrystallization from a suitable solvent system (e.g., ethanol/water) can be attempted.
Safety Precautions
Potassium Carbonate: Potassium carbonate is an irritant.[8][9][10][11][12] Avoid inhalation of dust and contact with skin and eyes.[8][10] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10][11]
Alkyl Halides: Isopropyl bromide and cyclopropyl bromide are volatile and potentially harmful. Handle these reagents in a well-ventilated fume hood.
DMF: N,N-Dimethylformamide is a skin and eye irritant and can be absorbed through the skin. Use in a fume hood and wear appropriate gloves.
General: Always follow standard laboratory safety procedures.
Conclusion
The synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile from 2,5-dihydroxybenzonitrile via a two-step Williamson ether synthesis is a robust and reproducible method. By carefully controlling the reaction conditions and stoichiometry, high yields of the desired product can be achieved. This guide provides a detailed and practical protocol that can be readily implemented in a research or drug development setting. The insights into the reaction mechanism and troubleshooting tips further enhance the utility of this document for scientists in the field.
References
Williamson ether synthesis - Wikipedia. Available at: [Link]
The Williamson Ether Synthesis - Master Organic Chemistry. Available at: [Link]
Williamson Ether Synthesis - ChemTalk. Available at: [Link]
Williamson Ether Synthesis reaction - BYJU'S. Available at: [Link]
WILLIAMSON SYNTHESIS - PHARMD GURU. Available at: [Link]
Comparison of isopropylation of phenol achieved with various alkylating agents over different catalysts - ResearchGate. Available at: [Link]
How to remove impurities from diethyl ether? - ResearchGate. Available at: [Link]
Selectivity Engineering of 2,6-Diisopropylphenol in Isopropylation of Phenol over Cs 2.5 H 0.5 PW 12 O 40 /K-10 Clay - ACS Publications. Available at: [Link]
Selective synthesis of propofol (2,6-diisopropylphenol) by isopropylation of phenol over H-beta and H-mordenite - Royal Society of Chemistry. Available at: [Link]
Purification of ethers - US3450608A - Google Patents.
4-Isopropylphenol - Wikipedia. Available at: [Link]
US4391998A - Production of para-isopropylphenol - Google Patents.
Potassium Carbonate Anhydrous All Grades SDS - Armand Products. Available at: [Link]
Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence | Request PDF - ResearchGate. Available at: [Link]
safety data sheet potassium carbonate - Di-Corp. Available at: [Link]
Safety Data Sheet: Potassium carbonate - Chemos GmbH&Co.KG. Available at: [Link]
SAFETY DATA SHEET Potassium Carbonate, Anhydrous. Available at: [Link]
acetylenic ethers from alcohols and their reduction to z- and e-enol ethers: preparation of - Organic Syntheses Procedure. Available at: [Link]
Small-Ring Compounds. VI. Cyclopropanol, Cyclopropyl Bromide and Cyclopropylamine | Journal of the American Chemical Society. Available at: [Link]
WO2005051904A2 - Novel processes for the synthesis of cyclopropyl compounds - Google Patents.
EP2874980B1 - Improved process for preparation of 2,3-dihydroxy benzonitrile - Google Patents.
The Synthesis and Purification of Ethers | Journal of the American Chemical Society. Available at: [Link]
Synthesis of cyclopropanes - Organic Chemistry Portal. Available at: [Link]
Synthesis of Cyclopropanes via Hydrogen-Borrowing Catalysis - PMC - NIH. Available at: [Link]
(PDF) Recent developments of cyclopropene chemistry - ResearchGate. Available at: [Link]
US9567292B2 - Process for preparation of 2,3-dihydroxy benzonitrile - Google Patents.
Preparation of Ethers - GeeksforGeeks. Available at: [Link]
US20030125586A1 - Process for preparing alkylated dihydroxybenzene - Google Patents.
Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction - CHIMIA. Available at: [Link]
Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00535J. Available at: [Link]
21 ALKYLATION REACTIONS OF 7-CHLORO-1,5-BENZODIAZEPINE-2,4-DIONES UNDER PHASE TRANSFER CALALYSIS CONDITIONS Youssef Kandri Rodia - ResearchGate. Available at: [Link]
2,5-Dihydroxy-1,4-quinones appended with two phosphinyl groups: syntheses, structures, and redox properties - ResearchGate. Available at: [Link]
Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist - PMC. Available at: [Link]
Synthesis of enantiomerically pure N-(2,3-dihydroxypropyl)arylamides via oxidative esterification - Beilstein Journals. Available at: [Link]
Design and synthesis of novel N-benzyl-2,5-dihydro-1H-pyrrole-linked benzopyrimidine conjugates as antimicrobial agents: study combining in vitro and in silico analysis - New Journal of Chemistry (RSC Publishing). Available at: [Link]
Application Notes & Protocols: Leveraging 5-Cyclopropoxy-2-isopropoxybenzonitrile as a Strategic Building Block for Next-Generation PDE4 Inhibitors
Introduction: The Evolving Landscape of PDE4 Inhibition The cyclic nucleotide phosphodiesterase 4 (PDE4) enzyme family is a cornerstone target in modern anti-inflammatory drug discovery. By catalyzing the hydrolysis of c...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Evolving Landscape of PDE4 Inhibition
The cyclic nucleotide phosphodiesterase 4 (PDE4) enzyme family is a cornerstone target in modern anti-inflammatory drug discovery. By catalyzing the hydrolysis of cyclic adenosine monophosphate (cAMP), PDE4 plays a pivotal role in regulating the activity of a vast array of inflammatory and immune cells. Inhibition of PDE4 elevates intracellular cAMP levels, which in turn suppresses the production of pro-inflammatory cytokines like TNF-α, interleukins, and other mediators central to the pathophysiology of diseases such as Chronic Obstructive Pulmonary Disease (COPD), psoriasis, and atopic dermatitis.
While first and second-generation PDE4 inhibitors like Roflumilast and Apremilast have achieved clinical success, their application can be limited by a narrow therapeutic window, with side effects such as nausea and emesis being common. This has spurred the development of novel inhibitors with improved selectivity for specific PDE4 subtypes (A, B, C, and D), aiming to dissociate the therapeutic anti-inflammatory effects from the adverse reactions. The design of such targeted agents relies on the strategic use of sophisticated chemical building blocks that provide an optimal framework for potency, selectivity, and favorable pharmacokinetic properties.
This document provides a detailed guide for researchers and medicinal chemists on the application of 5-Cyclopropoxy-2-isopropoxybenzonitrile , a key building block for constructing novel catechol-ether class PDE4 inhibitors. We will explore the rationale behind its structural design, provide detailed synthetic protocols, and outline methods for biological evaluation.
Strategic Rationale: The Value of the 5-Cyclopropoxy-2-isopropoxybenzonitrile Scaffold
The structure of 5-Cyclopropoxy-2-isopropoxybenzonitrile is not arbitrary; each functional group is deliberately chosen to address key challenges in PDE4 inhibitor design. It serves as a pre-organized scaffold that mimics the core catechol-ether moiety found in highly potent inhibitors like Roflumilast.
The Cyclopropoxy Moiety: The cyclopropyl group is a "magic" fragment in medicinal chemistry. Its incorporation offers several distinct advantages:
Enhanced Potency: The rigid three-membered ring can lock the molecule into a bioactive conformation, reducing the entropic penalty upon binding to the enzyme's active site.
Metabolic Stability: The C-H bonds of a cyclopropane ring are stronger than those in typical alkyl chains, making them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes. This can lead to an improved pharmacokinetic profile.
Hydrophobic Interactions: In the context of PDE4, the cyclopropyl group effectively occupies a key hydrophobic pocket (Q2) in the enzyme's active site, contributing significantly to binding affinity, as seen with Roflumilast.
The Isopropoxy Group: This group serves as a robust and metabolically stable alternative to the methoxy group commonly found in earlier inhibitors. It helps to occupy another hydrophobic region (the Q1 pocket) within the PDE4 active site. The choice of isopropoxy over a simple methoxy group can fine-tune lipophilicity and modulate the compound's absorption, distribution, metabolism, and excretion (ADME) profile.
The Benzonitrile Functional Group: The nitrile group is a highly versatile chemical handle. It is relatively stable but can be readily transformed into a variety of other functional groups and heterocycles that are crucial for PDE4 inhibition. This allows for extensive exploration of the structure-activity relationship (SAR) by enabling the synthesis of diverse compound libraries from a single, advanced intermediate.
Signaling Pathway & Synthetic Strategy
Mechanism of Action: PDE4 Inhibition
The therapeutic effect of PDE4 inhibitors is rooted in their ability to modulate the cAMP signaling cascade. The diagram below illustrates this fundamental pathway.
Caption: Intracellular signaling pathway modulated by PDE4 inhibition.
General Synthetic Workflow
The 5-Cyclopropoxy-2-isopropoxybenzonitrile building block serves as the starting point for a convergent synthesis strategy. The nitrile can be converted into a key heterocycle (e.g., a tetrazole), which then undergoes coupling with a second fragment to yield the final inhibitor.
Caption: General workflow for synthesizing a PDE4 inhibitor.
Experimental Protocols
Disclaimer: These protocols are intended for use by trained laboratory personnel. Appropriate personal protective equipment (PPE) should be worn at all times. All reactions should be conducted in a well-ventilated fume hood.
Protocol 1: Synthesis of 5-(5-Cyclopropoxy-2-isopropoxyphenyl)-1H-tetrazole
This protocol describes the conversion of the benzonitrile to a tetrazole ring using a [2+3] cycloaddition reaction. The tetrazole is a common bioisostere for a carboxylic acid group and is frequently used in medicinal chemistry to enhance metabolic stability and cell permeability.
Materials & Reagents:
5-Cyclopropoxy-2-isopropoxybenzonitrile
Sodium azide (NaN₃) - Caution: Highly toxic and potentially explosive.
Triethylamine hydrochloride (Et₃N·HCl)
Anhydrous N,N-Dimethylformamide (DMF)
Hydrochloric acid (HCl), 2M aqueous solution
Ethyl acetate (EtOAc)
Deionized water
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Reaction Setup: To a dry round-bottom flask under an argon atmosphere, add 5-Cyclopropoxy-2-isopropoxybenzonitrile (1.0 eq), sodium azide (1.5 eq), and triethylamine hydrochloride (1.5 eq).
Solvent Addition: Add anhydrous DMF to the flask to achieve a substrate concentration of approximately 0.5 M.
Heating: Stir the reaction mixture and heat to 120 °C using an oil bath.
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).
Work-up (Quenching): Cool the reaction mixture to room temperature. Carefully and slowly pour the mixture into a beaker containing an equal volume of deionized water.
Acidification: Acidify the aqueous mixture to pH ~2 by the dropwise addition of 2M HCl. A precipitate should form.
Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).
Washing: Wash the combined organic layers sequentially with deionized water (2x) and brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure tetrazole product.
Protocol 2: In Vitro PDE4B Enzyme Inhibition Assay
This protocol provides a general method to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against the human PDE4B enzyme using a commercially available assay kit.
Materials & Reagents:
Recombinant human PDE4B enzyme (available from commercial suppliers)
Test compounds dissolved in DMSO
Assay buffer (specific to the kit, typically Tris-HCl based)
cAMP substrate
IMAP™ Progressive Binding Reagent or similar detection system
384-well microplate, low volume, black
Roflumilast (as a positive control)
Procedure:
Compound Dilution: Prepare a serial dilution of the test compounds and the Roflumilast control in DMSO. A typical starting concentration is 10 mM, diluted in 3-fold steps. Further dilute these into the assay buffer.
Reaction Mixture Preparation: In each well of the 384-well plate, add:
Assay buffer
Test compound or control at the desired final concentration (final DMSO concentration should be ≤1%).
Recombinant PDE4B enzyme.
Enzyme Incubation: Gently mix and incubate the plate at room temperature for 15 minutes to allow the compound to bind to the enzyme.
Reaction Initiation: Initiate the enzymatic reaction by adding the cAMP substrate to all wells.
Reaction Progression: Incubate the plate at room temperature for the time specified by the kit manufacturer (e.g., 60 minutes).
Detection: Stop the reaction and detect the amount of remaining substrate or product formed by adding the detection reagent (e.g., IMAP binding solution).
Signal Reading: After a final incubation period, read the plate on a suitable microplate reader (e.g., measuring fluorescence polarization).
Data Analysis: Calculate the percent inhibition for each compound concentration relative to the high (no enzyme) and low (DMSO vehicle) controls. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
This assay measures the ability of a compound to inhibit the release of the pro-inflammatory cytokine TNF-α from lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs).
Materials & Reagents:
Human PBMCs (isolated from whole blood via Ficoll-Paque gradient)
RPMI-1640 cell culture medium supplemented with 10% Fetal Bovine Serum (FBS)
Lipopolysaccharide (LPS) from E. coli
Test compounds dissolved in DMSO
96-well cell culture plate
Human TNF-α ELISA kit
Procedure:
Cell Plating: Seed the isolated PBMCs in a 96-well plate at a density of 2 x 10⁵ cells per well in RPMI-1640 medium.
Compound Addition: Add the test compounds at various final concentrations to the wells. Include a vehicle control (DMSO) and a positive control (e.g., Roflumilast).
Pre-incubation: Incubate the plate for 1 hour at 37°C in a humidified 5% CO₂ incubator.
Cell Stimulation: Add LPS to all wells (except the unstimulated negative control) to a final concentration of 100 ng/mL to induce TNF-α production.
Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.
Supernatant Collection: Centrifuge the plate to pellet the cells. Carefully collect the cell-free supernatant from each well.
TNF-α Quantification: Measure the concentration of TNF-α in the supernatants using a commercial human TNF-α ELISA kit, following the manufacturer’s instructions.
Data Analysis: Calculate the percent inhibition of TNF-α release for each compound concentration compared to the LPS-stimulated vehicle control. Determine the IC₅₀ value by non-linear regression analysis as described in Protocol 2.
Data Presentation: Illustrative Structure-Activity Relationship (SAR)
To demonstrate the utility of the 5-Cyclopropoxy-2-isopropoxybenzonitrile building block, the following table presents hypothetical data for a series of analogs. These data illustrate how modifications to a second fragment coupled to the core scaffold can impact biological activity.
Compound ID
R Group (Fragment B)
PDE4B IC₅₀ (nM)
TNF-α Release IC₅₀ (nM)
Analog-1
3-Pyridyl
55
150
Analog-2
4-Chlorophenyl
25
70
Analog-3
1-Methyl-1H-pyrazol-4-yl
8
22
Analog-4
3,5-Difluorophenyl
12
35
Roflumilast
(Reference)
0.8
5
Data are hypothetical and for illustrative purposes only.
This hypothetical SAR table shows how exploring different aromatic and heteroaromatic groups at the 'R' position can significantly influence potency, guiding the optimization process toward highly active compounds.
References
MDPI. (2023, July 15). PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. Available from: [Link]
MDPI. (2025, February 4). Molecular Properties of Phosphodiesterase 4 and Its Inhibition by Roflumilast and Cilomilast. Available from: [Link]
ACS Publications. (2026, February 5). Discovery, Synthesis, and Biological Evaluation of Novel Quinoline-Based PDE4 Inhibitors with Potent Anti-Chronic Obstructive Pulmonary Disease Activity. Journal of Medicinal Chemistry. Available from: [Link]
ProBiologists. (2024, November 5). PDE4 inhibition and enhancement of human memory and cognition. Available from: [Link]
PMC. (2024, November 13). Insilico discovery of novel Phosphodiesterase 4 (PDE4) inhibitors for the treatment of psoriasis: Insights from computer aided drug design approaches. Available from: [Link]
MDPI. (2023, July 21). PDE4 Inhibitors. Encyclopedia MDPI. Available from: [Link]
PubMed. (2001, August 15). Synthesis and structure-activity relationship of N-arylrolipram derivatives as inhibitors of PDE4 isozymes. Available from: [Link]
PMC. (2023, July 15). PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. Available from: [Link]
ResearchGate. (2025, August 7). Development of a Practical Process for the Synthesis of PDE4 Inhibitors. Available from: [Link]
ResearchGate. (n.d.). *Optimization of a Tertiary Alcohol Series of Phosphodiesterase-4 (PDE4)
Method
Application Note: Selective Hydrolysis of 5-Cyclopropoxy-2-isopropoxybenzonitrile to 5-Cyclopropoxy-2-isopropoxybenzamide
Abstract The conversion of a nitrile functional group to a primary amide is a cornerstone transformation in organic synthesis, pivotal in the development of active pharmaceutical ingredients (APIs) and fine chemicals. Th...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The conversion of a nitrile functional group to a primary amide is a cornerstone transformation in organic synthesis, pivotal in the development of active pharmaceutical ingredients (APIs) and fine chemicals. The amide moiety is a prevalent feature in over 25% of all pharmaceutical drugs. This application note provides a comprehensive guide to the selective hydrolysis of 5-Cyclopropoxy-2-isopropoxybenzonitrile, a representative electron-rich aromatic nitrile, to its corresponding primary amide, 5-Cyclopropoxy-2-isopropoxybenzamide. We will explore and contrast several key methodologies, including classical acid- and base-catalyzed hydrolysis, the Radziszewski reaction, modern transition-metal-catalyzed hydration, and biocatalytic approaches. Detailed, field-tested protocols are provided, emphasizing the causal relationships between reaction parameters and outcomes to ensure high selectivity and yield, while minimizing the common side reaction of over-hydrolysis to the carboxylic acid.
Introduction: The Synthetic Challenge
The transformation of nitriles into amides is an atom-economical hydration reaction that is of immense academic and industrial importance. While seemingly straightforward, the reaction presents a significant challenge: preventing the subsequent hydrolysis of the desired amide product to the corresponding carboxylic acid. Both the initial nitrile hydration and the subsequent amide hydrolysis can be promoted by acidic or basic conditions, making the selective isolation of the amide intermediate a matter of kinetic control.
The substrate in focus, 5-Cyclopropoxy-2-isopropoxybenzonitrile, possesses two ether linkages (cyclopropoxy and isopropoxy) that are generally stable but could be susceptible to cleavage under harsh acidic conditions. Therefore, the selection of an appropriate synthetic methodology must balance reactivity with functional group tolerance. This guide will dissect the nuances of various approaches to achieve this specific transformation efficiently and selectively.
Strategic Overview of Nitrile Hydration Methodologies
The choice of method for converting a nitrile to an amide depends critically on the substrate's stability, the desired scale of the reaction, and the required purity of the final product. Below is a comparative analysis of the most relevant strategies.
Classical Hydrolysis: Acid and Base Catalysis
Acid-Catalyzed Hydrolysis: This method involves protonation of the nitrile nitrogen, which enhances the electrophilicity of the carbon atom, facilitating a nucleophilic attack by water. The reaction proceeds through an imidic acid intermediate, which then tautomerizes to the amide. While effective, forcing conditions (e.g., high temperatures, concentrated acids) are often required, which significantly increases the risk of over-hydrolysis to the carboxylic acid.
Base-Catalyzed Hydrolysis: Under basic conditions, the strongly nucleophilic hydroxide ion directly attacks the electrophilic carbon of the nitrile group. This pathway can also lead to the carboxylic acid (as a carboxylate salt), but it is often easier to control the reaction to stop at the amide stage by using milder conditions, such as lower temperatures or specific solvent systems.
The Radziszewski Reaction: Peroxide-Mediated Amidation
First reported in 1885, the Radziszewski reaction utilizes alkaline hydrogen peroxide to convert nitriles to amides under mild conditions (e.g., 40-60 °C). The key reactive species is the hydroperoxide anion (HOO⁻), which is a more potent nucleophile than the hydroxide ion towards the nitrile carbon. This method is often highly selective for the amide and is compatible with a wide range of functional groups, making it a strong candidate for the target transformation.
Transition Metal-Catalyzed Hydration
In recent decades, significant progress has been made in developing transition metal catalysts for nitrile hydration. Complexes based on ruthenium, palladium, and platinum have shown remarkable efficacy, often operating under neutral pH and mild temperatures. These catalysts typically function by activating the nitrile through coordination, thereby facilitating the addition of water. The primary advantages are high selectivity, excellent functional group compatibility, and often lower reaction temperatures.
Biocatalysis: The Enzymatic Approach
Enzymatic methods offer an exceptionally "green" and selective route to amides. Nitrile hydratase (NHase) enzymes catalyze the hydration of nitriles to amides with outstanding selectivity, operating in aqueous media under neutral pH and ambient temperature. This approach completely avoids over-hydrolysis and the formation of inorganic salt byproducts. However, the practical application can be limited by the enzyme's substrate specificity, cost, and the need for specialized biochemical procedures.
Comparative Analysis of Methodologies
To aid in the selection of the optimal procedure, the following table summarizes the key characteristics of each methodology.
Method
Key Reagents / Catalyst
Typical Conditions
Advantages
Disadvantages / Potential Side Reactions
Acid-Catalyzed Hydrolysis
H₂SO₄ or HCl in H₂O
50-100 °C, 2-12 h
Inexpensive reagents.
High risk of over-hydrolysis to carboxylic acid; potential for ether cleavage under harsh conditions.
Base-Catalyzed Hydrolysis
NaOH or KOH in aq. alcohol
60-100 °C, 4-16 h
Good for many substrates; can be controlled to favor amide.
Over-hydrolysis is still a risk; requires careful monitoring.
Radziszewski Reaction
H₂O₂, NaOH/K₂CO₃ in aq. acetone/EtOH
40-60 °C, 1-4 h
High selectivity for amide; mild conditions; good functional group tolerance.
H₂O₂ is a strong oxidant; requires careful temperature control.
Ruthenium-Catalyzed Hydration
Ru-pincer complex, H₂O
Room Temp - 80 °C, 1-24 h
Excellent selectivity; very mild conditions; broad substrate scope.
Catalyst can be expensive and air-sensitive.
Enzymatic Hydrolysis
Nitrile Hydratase (e.g., from Rhodococcus sp.)
25-40 °C, pH 7, 12-24 h
Unmatched selectivity; environmentally benign; operates in neutral aqueous buffer.
Enzyme cost and availability; potential for low substrate compatibility.
Visualization of Key Processes
General Reaction Scheme
Application
Application Note: High-Efficiency Suzuki-Miyaura Coupling of Halobenzonitriles
Executive Summary Benzonitriles are ubiquitous pharmacophores in modern medicinal chemistry (e.g., Letrozole, Perampanel, Rilpivirine). However, incorporating the nitrile moiety via Suzuki-Miyaura cross-coupling presents...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Benzonitriles are ubiquitous pharmacophores in modern medicinal chemistry (e.g., Letrozole, Perampanel, Rilpivirine). However, incorporating the nitrile moiety via Suzuki-Miyaura cross-coupling presents a distinct chemoselective paradox. While the electron-withdrawing nature of the cyano group (
) activates the aryl ring for oxidative addition, it simultaneously introduces risks of catalyst poisoning (via -coordination to Pd) and base-mediated hydrolysis (to amides or carboxylic acids).
This guide provides validated protocols to overcome these challenges, utilizing steric bulk and base modulation to ensure high turnover frequencies (TOF) while preserving the nitrile functionality.
Mechanistic Insight & Chemical Strategy
The Nitrile Paradox
In palladium-catalyzed cross-coupling, the benzonitrile substrate acts as the electrophile. The mechanism is governed by three phases, but the nitrile group specifically impacts the Oxidative Addition and Catalyst Resting State :
Activation (Pro): The
group lowers the LUMO energy of the C-X bond, significantly accelerating oxidative addition compared to electron-neutral aryls.
Deactivation (Con): The lone pair on the nitrile nitrogen can displace labile ligands on the Pd(II) intermediate, forming a stable, unreactive "off-cycle" complex (Pd-NCR).
Side Reaction (Con): High pH or strong hydroxide bases can attack the nitrile carbon, leading to hydrolysis side products (benzamides).
Strategic Solutions
Ligand Selection: Use bulky, electron-rich phosphines (e.g., XPhos, SPhos) or chelating bisphosphines (e.g., dppf). These ligands sterically crowd the metal center, preventing linear coordination of the nitrile nitrogen.
, ) or phosphates () to facilitate transmetallation without triggering nitrile hydrolysis.
Pathway Visualization
Figure 1: Catalytic cycle highlighting the specific risks (red) associated with benzonitrile substrates: catalyst poisoning via coordination and base-mediated hydrolysis.
Critical Parameter Optimization
The following matrix summarizes the optimal conditions for preserving the nitrile group while maximizing yield.
Parameter
Recommendation
Rationale
Ligand Class
Biaryl Phosphines (XPhos, SPhos) or Ferrocenyls (dppf)
Steric bulk prevents nitrile N-coordination; electron richness facilitates oxidative addition of chlorides.
Base
or
Sufficient basicity for transmetallation; lower nucleophilicity minimizes hydrolysis compared to hydroxides.
Solvent
1,4-Dioxane or Toluene (with minimal water)
Aprotic organic phase protects the nitrile; biphasic water (4:1 ratio) dissolves the inorganic base.
Temperature
80°C - 100°C
Benzonitriles are thermally stable, but avoid >110°C in aqueous media to prevent hydration.
Experimental Protocols
Protocol A: Standard Conditions (Aryl Bromides/Iodides)
Best for: Routine synthesis, scale-up, and cost-efficiency.
Reagents:
4-Bromobenzonitrile derivative (1.0 equiv)
Boronic Acid/Pinacol Ester (1.2 equiv)
Catalyst:
(3 mol%)
Base:
(2.0 equiv)
Solvent: 1,4-Dioxane / Water (4:1 v/v)
Step-by-Step:
Charge: To a reaction vial equipped with a stir bar, add the aryl bromide (1.0 mmol), boronic acid (1.2 mmol), and
(276 mg, 2.0 mmol).
Degas: Seal the vial and purge with Nitrogen (
) or Argon for 5 minutes.
Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.
Catalyst Addition: Remove the septum briefly to add
(24 mg, 0.03 mmol) under a positive stream of inert gas, or add as a solution if handling a stock.
Reaction: Heat the block to 90°C with vigorous stirring (800 rpm). Monitor by LC-MS (typically complete in 2–4 hours).
Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over
, and concentrate.
Purification: Flash chromatography (Hexanes/EtOAc). Note: Benzonitriles are often UV-active; detection at 254 nm is reliable.
(424 mg, 2.0 mmol), and XPhos Pd G3 (17 mg, 0.02 mmol) to a vial.
Why G3/G4? These precatalysts ensure rapid formation of the active
species without requiring excess ligand that might complicate purification.
Inert Atmosphere: Evacuate and backfill with Argon (
).
Solvent: Add degassed THF (5 mL) and Water (0.5 mL).
Reaction: Heat to 60°C (if THF) or 100°C (if Toluene).
Note: Aryl chlorides require higher energy for oxidative addition, but the activating nitrile group helps.
Monitoring: Check LC-MS at 1 hour. If conversion is low (<20%), raise temperature or add 1 mol% additional catalyst.
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Low Conversion (Starting Material Remains)
Catalyst Poisoning
The nitrile N is coordinating to Pd. Switch to a bulkier ligand (XPhos, BrettPhos) to sterically preclude this interaction.
Hydrolysis Product (Amide observed)
Base too strong/wet
Switch from Carbonate to Phosphate (). Reduce water ratio (e.g., use 10:1 solvent) or switch to anhydrous conditions using CsF as the base.
Homocoupling of Boronic Acid
Oxidation
Oxygen leak in the system. Ensure rigorous degassing (sparging) of solvents and headspace.
Protodeboronation
Unstable Boronic Acid
Use a boronic ester (BPin) or Potassium Trifluoroborate () salt instead of the free acid.
References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids.[2][3][4][5][6] Accounts of Chemical Research, 41(11), 1461–1473. Link
Bruno, N. C., et al. (2013). Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Chemical Science, 4, 916-920. Link
Sherwood, J., et al. (2019). Suzuki–Miyaura Cross-Coupling of Amides and Esters via C–N and C–O Bond Cleavage. Journal of Organic Chemistry. (General reference for functional group tolerance). Link
Reagents for Selective O-Alkylation of Dihydroxybenzonitriles: A Strategic Guide
An Application Guide for the Medicinal Chemist Abstract The selective O-alkylation of dihydroxybenzonitriles is a critical transformation in the synthesis of high-value molecules, particularly in the fields of pharmaceut...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for the Medicinal Chemist
Abstract
The selective O-alkylation of dihydroxybenzonitriles is a critical transformation in the synthesis of high-value molecules, particularly in the fields of pharmaceuticals and materials science. The resulting alkoxybenzonitriles are key intermediates for a wide array of biologically active compounds. However, the presence of two hydroxyl groups, coupled with the ambident nucleophilicity of the corresponding phenoxides, presents significant challenges in achieving high regioselectivity and avoiding unwanted side reactions like C-alkylation or bis-alkylation. This guide provides a comprehensive overview of the strategic considerations, modern reagents, and detailed protocols necessary to control the selective O-alkylation of these challenging substrates. We will delve into the mechanistic underpinnings of selectivity and offer field-proven methodologies to empower researchers in drug development and synthetic chemistry.
The Challenge of Selectivity: Mechanistic & Strategic Foundations
The core challenge in alkylating dihydroxybenzonitriles lies in directing the alkylating agent to a single, specific hydroxyl group. This requires a nuanced understanding of several competing factors.
Acidity and Nucleophilicity of Hydroxyl Groups
The relative acidity of the two phenolic protons is the primary determinant of regioselectivity under basic conditions. The hydroxyl group with the lower pKa will be deprotonated preferentially, forming the more nucleophilic phenoxide. The electron-withdrawing nature of the nitrile (-CN) group significantly influences this acidity.
Resonance Effects: A hydroxyl group para or ortho to the nitrile group will be significantly more acidic because the resulting phenoxide is stabilized by resonance delocalization of the negative charge onto the nitrile.
Inductive Effects: The nitrile group also exerts a distance-dependent inductive effect, acidifying nearby protons.
Intramolecular Hydrogen Bonding: A hydroxyl group ortho to another substituent capable of hydrogen bonding (like the other -OH or the -CN) can have its acidity and nucleophilicity altered.
For instance, in 2,4-dihydroxybenzonitrile, the 4-OH proton is considerably more acidic than the 2-OH proton due to superior resonance stabilization of its conjugate base with the nitrile group. This intrinsic difference is the cornerstone of achieving selectivity.
The O- vs. C-Alkylation Dichotomy
Phenoxide ions are classic examples of ambident nucleophiles , meaning they can react at two different sites: the oxygen atom (O-alkylation) or the electron-rich carbon atoms of the aromatic ring (C-alkylation, typically at the ortho or para positions).[1] Controlling this selectivity is paramount.
Hard and Soft Acid-Base (HSAB) Theory: The oxygen atom is a "hard" nucleophilic center, while the ring carbons are "softer." Hard electrophiles (like alkyl sulfates) tend to favor O-alkylation, while softer electrophiles might show increased C-alkylation.
Solvent Effects: This is a critical control element.
Polar Aprotic Solvents (DMF, DMSO, Acetonitrile): These solvents are poor at solvating the "bare" oxygen anion, leaving it highly reactive and accessible for O-alkylation, which is typically the faster, kinetically controlled product.[1]
Polar Protic Solvents (Water, Ethanol): These solvents strongly solvate the phenoxide oxygen via hydrogen bonding, shielding it and reducing its reactivity. This allows the slower, thermodynamically favored C-alkylation to become more prominent.[1]
Counter-ion: The nature of the cation (e.g., Li+, Na+, K+, Cs+) can influence the aggregation and reactivity of the phenoxide, thereby affecting the O-/C-alkylation ratio.
The following diagram illustrates the decision-making process for optimizing a selective O-alkylation reaction.
Caption: Workflow for Strategic O-Alkylation.
Key Reagent Classes and Methodologies
The Williamson Ether Synthesis: A Classic Workhorse
Developed by Alexander Williamson in 1850, this remains the most fundamental method for ether synthesis.[2][3][4] It involves the deprotonation of the hydroxyl group followed by an Sₙ2 reaction with an alkyl halide.[4][5][6] For dihydroxybenzonitriles, the choice of base is the most critical parameter for achieving regioselectivity.
Strong Bases (e.g., NaH, KH): These bases will readily deprotonate both hydroxyl groups, leading to a high probability of bis-alkylation unless a sub-stoichiometric amount of base is used with extreme care. They are generally not recommended for selective mono-alkylation.
Carbonate Bases (e.g., K₂CO₃, Cs₂CO₃): These are the most commonly used bases. Potassium carbonate is a reliable choice for alkylating the more acidic phenol in a diol system. Cesium carbonate often provides enhanced reactivity and can be beneficial in difficult cases.
Bicarbonate Bases (e.g., CsHCO₃, KHCO₃): Bicarbonates are milder bases. Recent studies have shown that cesium bicarbonate (CsHCO₃) is exceptionally effective for the selective 4-O-alkylation of 2,4-dihydroxy systems, providing high yields of the mono-alkylated product with minimal bis-alkylation.[7][8][9][10] This is attributed to its ability to selectively deprotonate the more acidic 4-OH group without being strong enough to significantly deprotonate the 2-OH group.[8]
Phase-Transfer Catalysis (PTC): Enhancing Reactivity and Selectivity
PTC is a powerful technique for reactions between reagents in immiscible phases (e.g., a solid inorganic base and an organic solution). A phase-transfer catalyst, typically a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), transports the phenoxide anion from the solid or aqueous phase into the organic phase where it can react with the alkyl halide.[11][12][13]
Advantages for Dihydroxybenzonitrile Alkylation:
Favors O-Alkylation: By creating a "naked" and highly reactive phenoxide in the organic phase, free from strong hydrogen-bonding solvation, PTC systems strongly favor O-alkylation over C-alkylation.[13]
Mild Conditions: Reactions can often be run at or near room temperature, which helps prevent side reactions like bis-alkylation.
Simple Work-up: The catalyst is used in small amounts and inorganic salts are easily removed by washing with water.
Caption: Mechanism of Phase-Transfer Catalysis.
The Mitsunobu Reaction: Mild and Effective
The Mitsunobu reaction is an excellent method for converting alcohols (including phenols) to ethers under very mild, neutral conditions.[14][15] The classic reagents are triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[16][17]
Mechanism Overview: PPh₃ and DEAD react to form a phosphonium salt. The phenol then attacks this species, forming an oxyphosphonium salt, which is a superb leaving group. The conjugate base of the alkylating alcohol then acts as the nucleophile in an Sₙ2 displacement.
Key Features:
Mild Conditions: Typically run from 0 °C to room temperature, which is ideal for sensitive substrates.
Broad Scope: Works for a wide range of alcohols as the alkylating partner.
Drawbacks: The reaction generates stoichiometric amounts of triphenylphosphine oxide (TPPO) and a hydrazine derivative, which can complicate purification.[17]
Experimental Protocols
Protocol 1: Highly Regioselective 4-O-Alkylation of 2,4-Dihydroxybenzonitrile
This protocol is adapted from highly successful methods for selective alkylation of 2,4-dihydroxyaryl ketones and aldehydes, leveraging the unique properties of cesium bicarbonate.[7][8][9][10]
Materials:
2,4-Dihydroxybenzonitrile (1.0 eq)
Cesium Bicarbonate (CsHCO₃, 1.5 eq)
Alkyl Bromide or Iodide (1.1 - 1.2 eq)
Anhydrous Acetonitrile (CH₃CN)
Ethyl Acetate, Water, Brine
Anhydrous Sodium Sulfate (Na₂SO₄)
Procedure:
To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,4-dihydroxybenzonitrile (1.0 eq), cesium bicarbonate (1.5 eq), and anhydrous acetonitrile (approx. 10 mL per mmol of the nitrile).[8]
Stir the resulting suspension at room temperature for 10 minutes.
Add the alkyl halide (1.1 - 1.2 eq) to the suspension via syringe.[8]
Heat the reaction mixture to 80 °C and stir vigorously.[7][10]
Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS (typically 4-12 hours). Look for the disappearance of the starting material and the appearance of a new, less polar spot.
Upon completion, cool the mixture to room temperature and filter off the inorganic salts through a pad of celite, washing the pad with ethyl acetate.
Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.
Dissolve the crude residue in ethyl acetate and wash sequentially with water (2x) and brine (1x).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) or recrystallization to yield the pure 4-alkoxy-2-hydroxybenzonitrile.
Protocol 2: General O-Alkylation using Phase-Transfer Catalysis
This protocol provides a general method for efficient mono-alkylation, particularly useful when Williamson conditions are sluggish.[18]
Combine the dihydroxybenzonitrile (1.0 eq), pulverized potassium carbonate (2.0 eq), and tetrabutylammonium bromide (0.1 eq) in a round-bottom flask with a magnetic stir bar.
Add the organic solvent (Toluene or DCM, approx. 15 mL per mmol of nitrile).
Add the alkyl halide (1.1 eq) to the mixture.
Stir the biphasic mixture vigorously at a temperature ranging from room temperature to 50 °C. Vigorous stirring is essential to ensure efficient phase transfer.[18]
Monitor the reaction by TLC until the starting material is consumed (typically 2-8 hours).
Cool the reaction mixture to room temperature and add water to dissolve the inorganic salts.
Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with the same organic solvent (2x).[18]
Combine the organic layers and wash with water and then brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Data Summary and Comparison
The choice of reagent has a profound impact on reaction outcomes. The following table summarizes typical conditions and expected outcomes for the selective mono-alkylation of a representative substrate like 2,4-dihydroxybenzonitrile.
1. Base is too strong (e.g., NaH).2. Excess alkylating agent used.3. Reaction time too long or temperature too high.[8]
1. Switch to a milder base (K₂CO₃ or CsHCO₃).2. Use only 1.05-1.1 eq of the alkylating agent.3. Monitor the reaction closely and stop it once the starting material is consumed.
Formation of C-alkylated products
1. Use of protic solvents.2. High temperatures.
1. Ensure the use of anhydrous polar aprotic solvents (Acetonitrile, THF).2. Employ a PTC method, which strongly favors O-alkylation.[13]
No or low conversion
1. Base is not strong enough or is hydrated.2. Alkylating agent is unreactive (e.g., alkyl chloride).3. Insufficient temperature.
1. Use freshly dried base.2. Switch to a more reactive alkyl halide (Iodide > Bromide > Chloride).3. Incrementally increase the temperature or switch to a more robust method like PTC.
Complex mixture of products
Reaction conditions are too harsh; decomposition.
Reduce the reaction temperature, use a milder base, and ensure all reagents are pure.
References
Di Furia, F., Licini, G., & Modena, G. (1992). Phase Transfer Catalysis without Solvent. Alkylation of Phenol and Derivatives. Journal of Chemical Research, Synopses, (9), 294-295.
Keglevich, G., et al. (2009). Heterogeneous Phase Alkylation of Phenols Making Use of Phase Transfer Catalysis and Microwave Irradiation. Letters in Organic Chemistry, 6(7), 535-539.
Halpern, M.
BenchChem.
Dolla, G. M., et al. (2012). Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. Journal of the American Chemical Society, 134(32), 13494-13503.
Keglevich, G., et al. (2009).
Tanabe, K. (1989). The model describes the vertical adsorption of the phenate anion over the oxide surface.
But, T. Y. S., & Toy, P. H. (2017). The catalytic Mitsunobu reaction: a critical analysis of the current state-of-the-art. Chemistry–A European Journal, 23(55), 13539-13552.
Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay.
Applications of 5-Cyclopropoxy-2-isopropoxybenzonitrile in anti-inflammatory drug discovery
Application Notes & Protocols Topic: Applications of 5-Cyclopropoxy-2-isopropoxybenzonitrile in Anti-inflammatory Drug Discovery Audience: Researchers, scientists, and drug development professionals. Evaluating 5-Cyclopr...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes & Protocols
Topic: Applications of 5-Cyclopropoxy-2-isopropoxybenzonitrile in Anti-inflammatory Drug Discovery
Audience: Researchers, scientists, and drug development professionals.
Evaluating 5-Cyclopropoxy-2-isopropoxybenzonitrile: A Novel Candidate for PDE4-Mediated Anti-inflammatory Therapy
Abstract
Inflammatory diseases represent a significant global health burden, necessitating the development of novel therapeutic agents with improved efficacy and safety profiles. A promising strategy in anti-inflammatory drug discovery is the inhibition of phosphodiesterase 4 (PDE4), an enzyme critical to the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels within immune cells.[1] This document introduces 5-Cyclopropoxy-2-isopropoxybenzonitrile (hereafter referred to as CP-IPB), a novel small molecule with structural motifs suggestive of a PDE4 inhibitor. We provide a comprehensive guide for the preclinical evaluation of CP-IPB, detailing its proposed mechanism of action and a suite of robust in vitro and in vivo protocols. These methodologies are designed to rigorously assess its biochemical potency, cellular activity, and therapeutic efficacy in relevant disease models, thereby establishing a foundation for its potential development as a next-generation anti-inflammatory drug.
Rationale and Proposed Mechanism of Action
The Central Role of Phosphodiesterase 4 (PDE4) in Inflammation
Phosphodiesterase 4 (PDE4) is the predominant enzyme responsible for the hydrolysis and degradation of the second messenger cyclic adenosine monophosphate (cAMP) in most immune and inflammatory cells, including T cells, macrophages, neutrophils, and eosinophils.[2][3] The intracellular concentration of cAMP is a critical determinant of the inflammatory response; elevated cAMP levels are broadly immunosuppressive.[4]
By degrading cAMP, PDE4 promotes pro-inflammatory conditions. Conversely, inhibition of PDE4 leads to an accumulation of intracellular cAMP.[5] This increase in cAMP activates downstream signaling cascades, primarily through Protein Kinase A (PKA), which in turn phosphorylates and modulates the activity of various transcription factors, such as the cAMP-response element binding protein (CREB).[3] The ultimate effect is a multifactorial suppression of the inflammatory response, characterized by:
Reduced production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and IL-1β.[6]
Increased synthesis of anti-inflammatory cytokines, such as IL-10.[6]
Suppression of immune cell proliferation, chemotaxis, and phagocytosis.[2]
Given this central role, PDE4 has been validated as a therapeutic target for a range of inflammatory diseases, with approved drugs like apremilast and roflumilast demonstrating clinical success in psoriasis and chronic obstructive pulmonary disease (COPD), respectively.[3][7]
Hypothesis: CP-IPB as a Selective PDE4 Inhibitor
We hypothesize that 5-Cyclopropoxy-2-isopropoxybenzonitrile (CP-IPB) functions as a potent and selective inhibitor of the PDE4 enzyme. Its chemical structure, featuring a substituted benzonitrile core, is consistent with scaffolds known to interact with the active site of PDE4. The protocols outlined herein are designed to systematically test this hypothesis, beginning with direct enzymatic inhibition and progressing to cellular and whole-organism models of inflammation.
Figure 1: Proposed mechanism of CP-IPB via the PDE4/cAMP signaling pathway.
In Vitro Characterization Protocols
The initial evaluation of CP-IPB involves a tiered approach, starting with its direct effect on the target enzyme and progressing to its functional consequences in primary human immune cells. This workflow ensures a mechanistic link between target engagement and cellular anti-inflammatory activity.
Figure 2: Tiered experimental workflow for the in vitro evaluation of CP-IPB.
Protocol 2.1: PDE4 Enzyme Inhibition Assay
Objective: To determine the direct inhibitory potency (IC50) of CP-IPB on recombinant human PDE4.
Causality: This is the foundational experiment to validate the primary hypothesis. A low IC50 value confirms that CP-IPB directly and potently interacts with its intended molecular target, justifying further investigation in more complex biological systems.
Methodology:
Reagents: Recombinant human PDE4B or PDE4D enzyme, cAMP substrate, 5'-nucleotidase, and a phosphate detection reagent (e.g., Malachite Green).
Preparation: Prepare a serial dilution of CP-IPB in DMSO, typically from 10 mM down to 0.1 nM. A known PDE4 inhibitor (e.g., Roflumilast) should be used as a positive control.
Reaction Setup: In a 96-well plate, combine the PDE4 enzyme with varying concentrations of CP-IPB (or control) and allow to pre-incubate for 15 minutes at room temperature.
Initiation: Initiate the enzymatic reaction by adding the cAMP substrate. Incubate for 30-60 minutes at 30°C. The enzyme will convert cAMP to AMP.
Termination & Detection: Stop the reaction and add 5'-nucleotidase, which converts the AMP into adenosine and inorganic phosphate (Pi).
Readout: Add the phosphate detection reagent. The amount of Pi produced is directly proportional to PDE4 activity. Measure the absorbance at the appropriate wavelength (e.g., 620 nm for Malachite Green).
Analysis: Calculate the percentage of inhibition for each CP-IPB concentration relative to the DMSO vehicle control. Plot the percent inhibition against the log concentration of CP-IPB and fit the data to a four-parameter logistic equation to determine the IC50 value.
Protocol 2.2: Cellular Anti-inflammatory Activity in PBMCs
Objective: To measure the ability of CP-IPB to suppress the production of pro-inflammatory cytokines in human peripheral blood mononuclear cells (PBMCs).[8]
Causality: This assay moves from an isolated enzyme to a physiologically relevant primary cell system. Demonstrating efficacy in PBMCs shows that the compound is cell-permeable and can engage its target in an intracellular environment to produce a desired functional anti-inflammatory outcome.
Methodology:
Cell Isolation: Isolate PBMCs from fresh human whole blood from healthy donors using Ficoll-Paque density gradient centrifugation.
Cell Plating: Resuspend PBMCs in complete RPMI-1640 medium and plate them in a 96-well culture plate at a density of 1 x 10^6 cells/mL.
Compound Treatment: Pre-treat the cells with serial dilutions of CP-IPB or a positive control (e.g., Apremilast) for 1 hour at 37°C, 5% CO2.
Inflammatory Challenge: Stimulate the cells by adding Lipopolysaccharide (LPS) to a final concentration of 100 ng/mL. Include an unstimulated (vehicle only) and a stimulated (LPS + vehicle) control.
Incubation: Culture the plates for 18-24 hours at 37°C, 5% CO2.
Supernatant Collection: Centrifuge the plates and carefully collect the cell-free supernatant.
Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatants using a validated method such as an Enzyme-Linked Immunosorbent Assay (ELISA) or a multiplex bead-based assay.
Analysis: Normalize the cytokine levels to the stimulated control and calculate the IC50 for inhibition of TNF-α and IL-6 production. A concurrent cell viability assay (e.g., MTS or CellTiter-Glo) should be run to ensure the observed cytokine reduction is not due to cytotoxicity.
Protocol 2.3: Cellular cAMP Measurement Assay
Objective: To confirm that the anti-inflammatory activity of CP-IPB is mediated by an increase in intracellular cAMP.
Causality: This is a critical mechanistic validation step. If CP-IPB inhibits PDE4, it must lead to an accumulation of its substrate, cAMP. Observing a dose-dependent increase in cAMP that correlates with the anti-inflammatory effect provides strong evidence that the drug is acting on-target.
Methodology:
Cell Culture: Use a relevant cell line (e.g., U937 human monocytic cells) or primary PBMCs. Plate the cells as described in Protocol 2.2.
Compound Treatment: Treat cells with various concentrations of CP-IPB for 30 minutes.
Stimulation (Optional but Recommended): To amplify the cAMP signal, stimulate the cells with an adenylate cyclase activator like Forskolin for 15 minutes.
Cell Lysis: Lyse the cells using the lysis buffer provided in a commercial cAMP assay kit.
cAMP Quantification: Measure the intracellular cAMP levels using a competitive immunoassay format, such as a cAMP HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA kit, following the manufacturer’s instructions.
Analysis: Plot the measured cAMP levels against the concentration of CP-IPB to demonstrate a dose-dependent increase.
Table 1: Representative In Vitro Data for CP-IPB
Assay Type
Parameter Measured
CP-IPB Result (Hypothetical)
Roflumilast (Control)
PDE4B Enzyme Assay
IC50
15 nM
2 nM
PBMC Cytokine Release (LPS)
TNF-α IC50
55 nM
10 nM
PBMC Cytokine Release (LPS)
IL-6 IC50
70 nM
18 nM
Cellular cAMP Accumulation
EC50
65 nM
12 nM
Cell Viability (PBMCs, 24h)
CC50
> 30 µM
> 30 µM
In Vivo Efficacy Evaluation Protocols
Following successful in vitro characterization, the anti-inflammatory potential of CP-IPB must be evaluated in relevant animal models of disease.[9] These studies are crucial for understanding the compound's efficacy, pharmacokinetics, and pharmacodynamics (PK/PD) in a whole-organism context.
Figure 3: Parallel workflow for evaluating CP-IPB in distinct in vivo inflammation models.
Protocol 3.1: LPS-Induced Pulmonary Inflammation in Mice
Objective: To assess the efficacy of CP-IPB in an acute model of lung inflammation characterized by robust neutrophil infiltration.[10][11]
Causality: This model is a standard for rapidly evaluating the general anti-inflammatory potential of a compound. LPS mimics bacterial infection and triggers a strong, TNF-α-driven inflammatory cascade. The ability of CP-IPB to suppress neutrophil influx and cytokine production in the lungs provides strong proof-of-concept for its utility in acute inflammatory conditions.
Methodology:
Animals: Use 8-10 week old male C57BL/6 mice.
Acclimation & Grouping: Acclimatize animals for one week and randomize them into groups (e.g., Vehicle, Dexamethasone (positive control), CP-IPB at 1, 5, and 10 mg/kg).
Compound Administration: Administer CP-IPB or controls via an appropriate route (e.g., oral gavage, intraperitoneal injection) 1 hour prior to the inflammatory challenge.
LPS Challenge: Lightly anesthetize the mice and administer LPS (e.g., 10 µg in 50 µL saline) via intranasal or intratracheal instillation. The vehicle group receives saline only.
Endpoint Analysis (6-24 hours post-LPS):
Bronchoalveolar Lavage (BAL): Humanely euthanize the mice and perform a BAL by flushing the lungs with PBS.
Cell Counts: Determine the total number of cells in the BAL fluid (BALF) using a hemocytometer. Prepare cytospin slides, stain with Diff-Quik, and perform a differential count to quantify neutrophils, macrophages, and lymphocytes.
Cytokine Analysis: Measure TNF-α levels in the cell-free BALF by ELISA.
Histopathology: Perfuse and fix the lungs in 10% neutral buffered formalin for histological analysis (H&E staining) to assess inflammatory cell infiltration and lung injury.
Analysis: Compare the cell counts and cytokine levels between the CP-IPB treated groups and the LPS-vehicle group using one-way ANOVA with a post-hoc test.
Objective: To evaluate the therapeutic efficacy of CP-IPB in a clinically relevant model of chronic skin inflammation.[10][11]
Causality: Psoriasis is a chronic inflammatory skin disease for which PDE4 inhibitors are a validated treatment class. This model, driven by the IL-23/IL-17 axis, recapitulates key features of human psoriasis, including erythema, scaling, and epidermal thickening. Success in this model indicates that CP-IPB may have therapeutic potential for dermatological conditions.
Methodology:
Animals: Use 8-10 week old female BALB/c or C57BL/6 mice.
Disease Induction: Apply a daily topical dose of 62.5 mg of imiquimod cream (5%) to the shaved back and right ear of each mouse for 5-7 consecutive days.
Treatment: Administer CP-IPB (e.g., 10 mg/kg, orally) or a vehicle control daily, starting on day 0, typically 1 hour before imiquimod application. A topical agent like Clobetasol can serve as a positive control.
Daily Scoring:
PASI Score: Objectively score the back skin daily for erythema (redness), scaling, and thickness on a scale of 0 (none) to 4 (severe). The cumulative score is the Psoriasis Area and Severity Index (PASI) equivalent.
Ear Thickness: Measure the thickness of the right ear daily using a digital caliper.
Terminal Analysis (Day 6 or 8):
Histology: Collect back skin and ear tissue for H&E staining to measure epidermal thickness (acanthosis) and inflammatory infiltrate.
Gene Expression: Isolate RNA from skin samples and perform qRT-PCR to measure the expression of key pro-inflammatory genes such as Il17a, Il23, and Tnf.
Analysis: Compare daily PASI scores and ear thickness measurements between groups using a two-way ANOVA. Compare terminal histological and gene expression data using a one-way ANOVA.
Table 2: Representative In Vivo Data for CP-IPB
Model & Parameter
Vehicle Control (LPS/IMQ)
CP-IPB (10 mg/kg) (Hypothetical)
% Inhibition
LPS-Induced Lung Inflammation
BALF Total Cells (x10^5)
15.2 ± 2.1
6.1 ± 1.5
60%
BALF Neutrophils (x10^5)
12.8 ± 1.8
4.5 ± 1.1
65%
BALF TNF-α (pg/mL)
1250 ± 150
375 ± 80
70%
Imiquimod-Induced Psoriasis
Cumulative PASI Score (Day 6)
9.5 ± 0.8
3.8 ± 0.6
60%
Ear Thickness Increase (mm, Day 6)
0.25 ± 0.03
0.11 ± 0.02
56%
Skin Il17a mRNA (fold change)
100 ± 15
25 ± 8
75%
*p < 0.05 vs. Vehicle Control
Conclusion
The protocols described in this application note provide a rigorous, step-by-step framework for the preclinical evaluation of 5-Cyclopropoxy-2-isopropoxybenzonitrile as a novel anti-inflammatory agent. By systematically confirming its hypothesized mechanism as a PDE4 inhibitor—from biochemical potency and cellular function to efficacy in acute and chronic disease models—researchers can generate a comprehensive data package. The successful execution of these studies will establish a robust foundation for the continued development of CP-IPB, potentially leading to a new therapeutic option for patients suffering from a wide range of inflammatory disorders.
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Microwave-assisted synthesis of cyclopropoxy aryl nitriles
Application Note: Microwave-Assisted Synthesis of Cyclopropoxy Aryl Nitriles Etherification Protocols for Medicinal Chemistry Abstract This application note details a robust, microwave-assisted protocol for the synthesis...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Microwave-Assisted Synthesis of Cyclopropoxy Aryl Nitriles
Etherification Protocols for Medicinal Chemistry
Abstract
This application note details a robust, microwave-assisted protocol for the synthesis of cyclopropoxy aryl nitriles via Nucleophilic Aromatic Substitution (
). The cyclopropyl ether motif is a critical bioisostere in modern drug design, offering improved metabolic stability and lipophilicity compared to standard alkoxy groups. Traditional thermal synthesis of these ethers often suffers from long reaction times and variable yields due to the steric bulk and lower nucleophilicity of cyclopropanol. By leveraging the dielectric heating properties of polar aprotic solvents, this protocol reduces reaction times from hours to minutes while suppressing side reactions (e.g., radical ring opening).
Introduction & Medicinal Chemistry Context
The cyclopropoxy group is increasingly prevalent in active pharmaceutical ingredients (APIs), serving as a rigid, metabolically stable replacement for methoxy, ethoxy, or isopropoxy groups.
Metabolic Stability: The strained cyclopropyl ring resists CYP450-mediated
-dealkylation more effectively than linear alkyl chains [1].
Conformational Locking: The steric bulk of the cyclopropyl group can force the aryl ether into specific conformations, potentially enhancing binding affinity to targets like PDE4 or GPCRs [2].
Synthetic Challenge: Introducing the cyclopropoxy group via
is kinetically slower than using primary alcohols. Conventional heating often requires temperatures >100°C for extended periods, leading to the degradation of sensitive nitrile functionalities. Microwave irradiation overcomes this activation energy barrier efficiently.
Mechanistic Insight
The reaction proceeds via a classic Meisenheimer complex intermediate. The presence of the nitrile (-CN) group at the para or ortho position is crucial; it acts as an electron-withdrawing group (EWG) that lowers the LUMO energy of the aromatic ring, making the carbon-fluorine bond susceptible to nucleophilic attack by the cyclopropoxide anion.
Key Mechanistic Considerations:
Nucleophile Formation: Cyclopropanol (
~17-18) is less acidic than phenol but forms a competent nucleophile when deprotonated by cesium carbonate () or sodium hydride (NaH).
Microwave Effect: The high loss tangent (
) of DMF or NMP allows for rapid, volumetric heating. This "superheating" effect accelerates the rate-determining step (formation of the Meisenheimer complex) without the thermal lag associated with oil baths [3].
Figure 1: Mechanistic pathway of the microwave-assisted
reaction highlighting the critical transition state stabilized by rapid dielectric heating.
Experimental Protocol
Reagents & Equipment[1][2][3][4]
Substrate: 4-Fluorobenzonitrile (1.0 equiv).
Nucleophile: Cyclopropanol (1.5 equiv).
Base: Cesium Carbonate (
, 2.0 equiv).[1] Note: is preferred over NaH for microwave safety to prevent overpressure.
Solvent: Anhydrous DMF or NMP (high microwave absorptivity).
Instrument: Single-mode microwave reactor (e.g., Biotage Initiator or CEM Discover).
Vessel: 2-5 mL microwave-transparent glass vial with a crimp cap and PTFE/silicone septum.
Step-by-Step Procedure
Preparation (Ambient Temp):
To a clean, dry 5 mL microwave vial equipped with a magnetic stir bar, add 4-fluorobenzonitrile (121 mg, 1.0 mmol) and
(652 mg, 2.0 mmol).
Add Cyclopropanol (87 mg, 1.5 mmol) via syringe.
Add anhydrous DMF (3.0 mL).
Critical Step: Flush the headspace with Nitrogen or Argon for 30 seconds to remove oxygen, then crimp the cap tightly.
Microwave Irradiation:
Insert the vial into the reactor cavity.
Program:
Temperature: 140 °C
Ramp Time: 2 minutes (Normal absorption setting).
Hold Time: 15 minutes.
Pressure Limit: 15 bar (Safety cutoff).
Stirring: High (600 rpm).
Note: If using NMP, the temperature can be increased to 160°C if conversion is incomplete, but 140°C is usually sufficient for activated nitriles.
Work-up & Isolation:
Allow the vial to cool to <50°C using the reactor's compressed air cooling.
Decap carefully (residual pressure possible).
Pour the mixture into water (30 mL) and extract with Ethyl Acetate (3 x 15 mL).
Wash the combined organics with brine (2 x 20 mL) to remove DMF.
The following data summarizes optimization runs performed during method development.
Entry
Solvent
Base
Temp (°C)
Time (min)
Yield (%)
Notes
1
THF
NaH
65 (Reflux)
240
35%
Too slow; thermal limit of solvent.
2
DMF
120 (MW)
20
62%
Incomplete conversion.
3
DMF
120 (MW)
20
88%
Cesium effect improves solubility/basicity.
4
NMP
150 (MW)
10
92%
Fastest kinetics; cleaner profile.
5
DMSO
tBuOK
100 (MW)
10
45%
Significant decomposition of nitrile observed.
Workflow Visualization
The following diagram outlines the decision logic for optimizing the reaction if the standard protocol yields <50%.
Figure 2: Optimization decision tree for troubleshooting microwave synthesis of cyclopropyl ethers.
Safety & Troubleshooting
Pressure Hazards: DMF and NMP have high boiling points, but the rapid heating of dissolved gases or volatile byproducts can spike pressure. Always set the reactor safety limit to 15-20 bar.
Cyclopropanol Stability: While generally stable under basic conditions, avoid acidic workups which can trigger ring-opening to propanal derivatives.
Base Handling: If using NaH instead of
, you must pre-stir the reaction in the open vial for 10 minutes to allow gas to escape before capping. Capping an active -generating reaction in a microwave vial creates a bomb hazard.
References
Vertex AI Search & NIH. (2025). Medicinal chemistry utility of cyclopropoxy group. Retrieved from 2
Scientific Update. (2020). The Cyclopropyl Group in Medicinal Chemistry. Retrieved from 3[4]
Thieme Connect. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Retrieved from 5
Anton Paar Wiki. (n.d.).[6] Microwave-assisted synthesis: Dielectric heating principles. Retrieved from 6
Technical Support Center: Synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile
Welcome to the dedicated technical support guide for the synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile. This resource is designed for researchers, chemists, and drug development professionals to navigate the compl...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for the synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. My approach is grounded in mechanistic principles and field-proven strategies to ensure you can achieve your synthetic goals with confidence and efficiency.
Introduction: The Synthetic Challenge
5-Cyclopropoxy-2-isopropoxybenzonitrile is a key intermediate in the development of various pharmaceutical agents. Its synthesis, while conceptually straightforward, often presents challenges that can impact yield and purity. The most common route involves a sequential Williamson ether synthesis starting from 2,5-dihydroxybenzonitrile. This guide will dissect the critical parameters of this synthesis, providing you with the insights needed to optimize each step.
The overall synthetic pathway is illustrated below:
Caption: General two-step synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile.
Troubleshooting Guide: Common Issues and Solutions
This section addresses the most frequent challenges encountered during the synthesis. The key to resolving these issues lies in understanding the underlying chemical principles of the Williamson ether synthesis, which is an SN2 reaction.[1]
Problem ID
Observed Issue
Probable Cause(s)
Recommended Solution & Scientific Rationale
P-01
Low Overall Yield (<60%)
1. Incomplete reaction at either step.2. Competing side reactions (elimination).3. Product loss during workup or purification.
1. Drive Reaction to Completion: Use a slight excess (1.1-1.3 equivalents) of the alkylating agent. Ensure the base is fully deprotonating the phenol; strong bases like Sodium Hydride (NaH) are often more effective than carbonates.[1] 2. Minimize Side Reactions: For the isopropylation step, which uses a secondary halide, elimination (E2) is a major competing pathway. Use a polar aprotic solvent like DMF or DMSO to favor the SN2 reaction.[2][3] Consider running the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., 60-80°C).3. Optimize Workup: Ensure complete extraction of the product from the aqueous phase using an appropriate organic solvent (e.g., Ethyl Acetate, DCM). A pH adjustment of the aqueous layer may be necessary to ensure the product is in its neutral form.
P-02
Reaction Stalls at Mono-Alkylated Intermediate
1. Insufficient base for the second deprotonation.2. Steric hindrance from the first installed ether group slowing the second alkylation.3. Deactivation of the second hydroxyl group.
1. Stoichiometry is Key: Ensure at least two full equivalents of base are used to deprotonate both hydroxyl groups. It is often beneficial to add the base portion-wise or use a slight excess (2.1 equivalents).2. Enhance Reactivity: After the first alkylation, the remaining phenoxide is a potent nucleophile. If the reaction is still slow, a moderate increase in temperature or the use of a phase-transfer catalyst (e.g., TBAB) can improve the reaction rate for the second step.
P-03
Significant Impurities in Final Product
1. Unreacted starting materials or mono-alkylated intermediates.2. Byproducts from elimination (e.g., propene gas formation from isopropyl bromide).3. O-alkylation vs. potential N-alkylation of the nitrile (less common but possible under harsh conditions).
1. Purification Strategy: Flash column chromatography is typically required. A gradient elution system (e.g., Hexanes/Ethyl Acetate) is effective. Start with a non-polar mobile phase to elute less polar impurities and gradually increase polarity to isolate the desired product.2. Characterize Impurities: Use TLC, LC-MS, and 1H NMR to identify the impurities. This will inform the optimization of reaction conditions (e.g., if elimination is observed, lower the reaction temperature).
P-04
Difficulty Introducing the Cyclopropyl Group
1. Low reactivity of cyclopropyl halides.2. Ring strain making the cyclopropyl cation unstable, disfavoring SN1 pathways and potentially affecting SN2 transition states.
1. Use a More Reactive Alkylating Agent: Consider using cyclopropyl tosylate or cyclopropyl triflate instead of cyclopropyl bromide. These have better leaving groups, accelerating the SN2 reaction.[1]2. Optimize Conditions: This step may require slightly higher temperatures or longer reaction times compared to the isopropylation. Microwave-assisted synthesis can be highly effective in reducing reaction times and improving yields for such challenging alkylations.[4]
Frequently Asked Questions (FAQs)
Q1: What is the optimal order for introducing the isopropoxy and cyclopropoxy groups?
Answer: It is generally advisable to introduce the bulkier isopropyl group first. The rationale is twofold:
Steric Effects: The hydroxyl group at the 2-position is ortho to the nitrile group, making it more sterically hindered. Introducing the bulky isopropyl group here first can be challenging. However, the electronic effect of the first ether group can influence the acidity of the remaining hydroxyl group.
Reactivity: Isopropyl bromide is a secondary halide and is more prone to E2 elimination side reactions than a primary-like cyclopropyl halide.[5] It is often better to perform the more challenging step on the simpler, more reactive starting material (2,5-dihydroxybenzonitrile). Once the isopropoxy group is installed, the subsequent cyclopropylation is generally more straightforward.
Q2: Which base is most suitable for the deprotonation steps?
Answer: A strong, non-nucleophilic base is ideal.
Sodium Hydride (NaH): This is an excellent choice. It irreversibly deprotonates the phenol to form the sodium phenoxide and hydrogen gas.[1] It is typically used as a 60% dispersion in mineral oil, which should be washed away with dry hexanes before use.
Potassium Carbonate (K₂CO₃): A weaker base, but often effective and easier to handle. It may require higher temperatures and longer reaction times. It is a good choice for initial optimization studies due to its lower cost and safety profile.
Cesium Carbonate (Cs₂CO₃): More expensive, but often gives higher yields due to the "cesium effect," which results in a more "naked" and highly reactive phenoxide anion in solution.
Q3: What are the best solvents for this synthesis?
Answer: Polar aprotic solvents are strongly recommended as they are excellent for SN2 reactions.[2][3]
N,N-Dimethylformamide (DMF): A common choice, it effectively dissolves the phenoxide salt and promotes the SN2 mechanism.
Dimethyl Sulfoxide (DMSO): Another excellent option that can accelerate SN2 reactions.[2][3]
Acetonitrile (ACN): A good solvent, though sometimes less effective than DMF or DMSO if solubility is an issue.
It is critical to use anhydrous (dry) solvents to prevent quenching the base and the reactive phenoxide intermediate.
Q4: How can I effectively monitor the reaction progress?
Answer: Thin-Layer Chromatography (TLC) is the most convenient method.
Spotting: On a single TLC plate, spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture.
Eluent: Use a solvent system that gives good separation (e.g., 3:1 Hexane:Ethyl Acetate). The starting diol will have a low Rf, the mono-alkylated intermediate will be in the middle, and the final product will have the highest Rf.
Visualization: Use a UV lamp (254 nm) to visualize the spots. The disappearance of the starting material and intermediate spots indicates the reaction is complete.
Optimized Experimental Protocol
This protocol outlines the synthesis starting with the isopropylation step. Safety Note: Conduct all operations in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
Step 1: Synthesis of 5-Hydroxy-2-isopropoxybenzonitrile
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2,5-dihydroxybenzonitrile (1.0 eq).
Solvent Addition: Add anhydrous DMF (approx. 0.1 M concentration).
Deprotonation: Cool the solution to 0°C in an ice bath. Add Sodium Hydride (NaH, 60% dispersion, 1.1 eq) portion-wise. Allow the mixture to stir for 30 minutes at 0°C. Observation: Hydrogen gas evolution should be visible.
Alkylation: Slowly add 2-bromopropane (1.1 eq).
Reaction: Allow the reaction to warm to room temperature and then heat to 60-70°C. Monitor by TLC until the starting material is consumed (typically 4-6 hours).
Workup: Cool the reaction to room temperature. Carefully quench the reaction by slowly adding ice-cold water. Acidify the mixture with 1N HCl to pH ~5.
Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: The crude product can be purified by column chromatography or taken directly to the next step if sufficiently pure.
Step 2: Synthesis of 5-Cyclopropoxy-2-isopropoxybenzonitrile
Preparation: To a flame-dried flask, add the crude 5-hydroxy-2-isopropoxybenzonitrile (1.0 eq) and anhydrous DMF.
Deprotonation: Cool to 0°C and add NaH (1.1 eq). Stir for 30 minutes.
Alkylation: Add cyclopropyl bromide (1.2 eq) and a catalytic amount of Sodium Iodide (NaI) to promote the reaction (Finkelstein conditions).
Reaction: Heat the reaction to 80-90°C. Monitor by TLC until the starting material is consumed (typically 6-12 hours).
Workup and Purification: Follow the same workup and extraction procedure as in Step 1. The final product must be purified by flash column chromatography (gradient elution with Hexane/Ethyl Acetate).
Troubleshooting Workflow Visualization
This diagram provides a logical path to diagnose and solve common issues with the synthesis.
Caption: A logical troubleshooting workflow for optimizing the synthesis.
References
Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link][1]
University of Colorado, Boulder. (n.d.). The Williamson Ether Synthesis. [Link][6]
Chemistry Steps. (2022). The Williamson Ether Synthesis. [Link][5]
Bowers-Nemia, M. M., & Joullié, M. M. (1983). A short improved synthesis of N-substituted 5-aza-2-oxa-3-oxo-bicyclo[2.2.1]heptanes. Heterocycles, 20(5), 817. [Link]
Poulsen, S. A., et al. (2011). Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist. ACS Medicinal Chemistry Letters, 2(12), 917–922. [Link][4]
Wang, H., et al. (2022). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. RSC Advances, 12(20), 12753-12757. [Link][7]
Technical Support Center: Purification of Benzonitrile Reaction Mixtures
Topic: Removal of Unreacted Alkyl Halides Audience: Organic Chemists, Process Development Scientists, and Drug Discovery Researchers. Objective: To provide authoritative, self-validating protocols for the removal of geno...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Removal of Unreacted Alkyl Halides
Audience: Organic Chemists, Process Development Scientists, and Drug Discovery Researchers.
Objective: To provide authoritative, self-validating protocols for the removal of genotoxic alkyl halide impurities (PGIs) from benzonitrile derivatives without compromising yield or purity.
Executive Summary: The Challenge of Alkyl Halides
In the synthesis of alkylated benzonitriles (often via
-alkylation of aryl acetonitriles or nucleophilic substitution), unreacted alkyl halides are frequent contaminants. These are not merely chemical impurities; they are Potentially Genotoxic Impurities (PGIs) . Regulatory bodies (ICH M7 guidelines) strictly control these electrophiles due to their ability to alkylate DNA.
Standard distillation often fails because many alkyl halides have boiling points similar to the target benzonitriles or form azeotropes. This guide prioritizes Chemical Scavenging —a method that leverages the electrophilic nature of the impurity to chemically alter its physical properties, rendering separation trivial.
Module 1: Chemical Scavenging (Solid-Phase)
Best for: High-value intermediates, late-stage synthesis, and avoiding aqueous workups.
The Logic: Instead of trying to separate two lipophilic liquids (Product vs. Impurity), we react the impurity with a polymer-supported nucleophile. The alkyl halide becomes covalently bound to the solid resin, which is then removed by simple filtration.
Protocol 1: Resin-Based Scavenging
Reagents:
Scavenger: Silica-supported amine (Si-Amine) or Polystyrene-supported thiophenol (PS-Thiophenol).
Solvent: THF, DCM, or Ethyl Acetate (Must swell the resin if using polystyrene).
Step-by-Step Workflow:
Assessment: Determine the molar amount of excess alkyl halide (via HPLC/GC).
Stoichiometry: Add 2.0 - 3.0 equivalents of the scavenger resin relative to the impurity (not the product).
Incubation: Stir the mixture gently at ambient temperature for 4–16 hours.
Note: Heating to 40°C can accelerate the rate for sterically hindered halides.
Validation (TLC/HPLC): Spot the supernatant. The alkyl halide peak should disappear. The benzonitrile peak should remain unchanged.
Filtration: Filter the mixture through a fritted glass funnel or a Celite pad.
Wash: Rinse the resin cake with the reaction solvent to recover any entrained product.
Concentration: Evaporate the filtrate to obtain the purified benzonitrile.
Why this works: Benzonitriles are weak nucleophiles and will not react with the amine/thiol resin under these conditions. The alkyl halide, being a strong electrophile, undergoes an irreversible
reaction with the resin.
Module 2: Liquid-Phase Derivatization (The "Wash-Away" Method)
Best for: Scale-up (kg scale), cost-sensitive processes, and compounds stable to mild acid washes.
The Logic: We convert the lipophilic alkyl halide into a highly polar, water-soluble ammonium salt using a secondary amine. This salt is then partitioned into the aqueous phase during workup, leaving the clean benzonitrile in the organic phase.
Protocol 2: Amine Derivatization
Reagents:
Scavenger: Pyrrolidine, Morpholine, or N,N-Dimethylamine (volatile, easily removed).
Quench Buffer: 1M HCl or 10% Citric Acid.
Step-by-Step Workflow:
Add Scavenger: To the reaction mixture, add 1.5 – 2.0 equivalents of pyrrolidine relative to the unreacted alkyl halide.
Chemistry: The HCl protonates the excess pyrrolidine and the newly formed alkyl-amine product, forcing both into the aqueous layer.
Phase Separation: Collect the organic layer containing the benzonitrile.
Drying: Dry over
and concentrate.
Data: Scavenger Efficiency Comparison
Scavenging Method
Removal Efficiency
Product Loss
Cost
Scale Suitability
Distillation
Low (if B.P. close)
High (mixed fractions)
Low
High
Solid Resin (Si-Amine)
>99%
<1%
High
Low/Medium (g to kg)
Liquid Amine (Pyrrolidine)
>98%
<5% (extraction loss)
Low
High (kg to ton)
Visualizing the Logic
The following diagram illustrates the decision-making process and the chemical pathways for both scavenging methods.
Caption: Workflow for selecting and executing alkyl halide removal strategies based on scale and purity requirements.
Troubleshooting & FAQs
Q1: My benzonitrile has an acid-sensitive group (e.g., acetal). Can I use the Liquid Amine method?
Diagnosis: No. The mandatory acid wash (Step 3) in the liquid protocol will likely degrade your product.
Solution: Use Protocol 1 (Resin-Based Scavenging) . The filtration process is neutral and requires no pH adjustment. Alternatively, use a silica-supported thiol scavenger, which is effective even under neutral conditions.
Q2: I used the resin, but the alkyl halide peak is still visible on HPLC.
Diagnosis: Incomplete reaction due to steric hindrance or insufficient swelling.
Fix:
Solvent Switch: If using polystyrene resins, ensure you are using DCM or THF (good swelling solvents), not Methanol or Hexanes (poor swelling).
Temperature: Gently heat the mixture to 40–50°C.
Equivalents: Increase the scavenger loading to 4.0 equivalents.
Q3: Will the amine scavenger react with my nitrile group?
Scientific Insight: Generally, no. Nitriles are poor electrophiles compared to alkyl halides. Under the mild conditions described (room temp, secondary amine), nucleophilic attack on the nitrile carbon is kinetically disfavored. However, avoid strong heating (>80°C) with amines, as this could promote amidine formation.
Q4: How do I prove to QA/Regulatory that the alkyl halide is gone?
Validation: You must use a quantitative method with a Limit of Quantitation (LOQ) below the Threshold of Toxicological Concern (TTC).
Method: Develop a GC-MS or LC-MS/MS method using Selected Ion Monitoring (SIM) for the specific alkyl halide. Standard HPLC-UV is often insufficient for ppm-level detection of alkyl halides due to their poor UV chromophores.
References
Anderson, N. G. (2012). Practical Process Research & Development. Academic Press.
Teasdale, A., et al. (2010).[5] "Removal of Electrophilic Potential Genotoxic Impurities Using Nucleophilic Reactive Resins." Organic Process Research & Development, 14(4), 1021-1026.[5]
Biotage. (2014).[6][7] "Solid-Supported Reagents and Scavengers Application Note."
International Council for Harmonisation (ICH). (2017).[8] "Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals."
Toh, D. F., et al. (2020). "Analytical Method Development for Alkyl Halides as Potential Genotoxic Impurities." Molecules.
Degradation products of 5-Cyclopropoxy-2-isopropoxybenzonitrile under acidic conditions
Technical Support Center: 5-Cyclopropoxy-2-isopropoxybenzonitrile Welcome to the dedicated technical support guide for researchers working with 5-Cyclopropoxy-2-isopropoxybenzonitrile. This document provides in-depth tro...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 5-Cyclopropoxy-2-isopropoxybenzonitrile
Welcome to the dedicated technical support guide for researchers working with 5-Cyclopropoxy-2-isopropoxybenzonitrile. This document provides in-depth troubleshooting advice and frequently asked questions concerning the stability and degradation of this molecule under acidic conditions. Our goal is to equip you with the foundational knowledge and practical protocols to anticipate, identify, and manage degradation products in your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the most likely degradation products of 5-Cyclopropoxy-2-isopropoxybenzonitrile under acidic conditions?
A1: Under typical acidic stress conditions (e.g., aqueous HCl or H₂SO₄), the molecule is susceptible to degradation at three primary locations. The most probable degradation products arise from:
Hydrolysis of the Nitrile Group: The benzonitrile moiety is expected to hydrolyze, first to an intermediate amide (5-Cyclopropoxy-2-isopropoxybenzamide) and subsequently to the final carboxylic acid (5-Cyclopropoxy-2-isopropoxybenzoic acid). This is often the most facile degradation pathway for benzonitriles.[1][2]
Cleavage of the Isopropoxy Ether Linkage: The secondary ether linkage can be cleaved through an acid-catalyzed nucleophilic substitution reaction.[3][4] This would result in the formation of 5-Cyclopropoxy-2-hydroxybenzonitrile and isopropanol (or 2-halopropane if a hydrohalic acid is used).
Cleavage of the Cyclopropoxy Ether Linkage: While also an ether, the cyclopropoxy group possesses significant ring strain.[5][6] Its cleavage under strong acid would yield 2-isopropoxy-5-hydroxybenzonitrile. The relative rate of cleavage compared to the isopropoxy group depends on the specific reaction conditions.
Q2: Which functional group is most susceptible to degradation first?
A2: The acid-catalyzed hydrolysis of the nitrile group to the corresponding amide is generally the most rapid and common initial degradation step under mild to moderate acidic conditions.[2][7] Ether cleavage typically requires more forcing conditions, such as elevated temperatures and/or highly concentrated strong acids.[3][8] Therefore, in a typical forced degradation study, you should expect to see the formation of 5-Cyclopropoxy-2-isopropoxybenzamide first.
Q3: What analytical techniques are recommended for monitoring the degradation of this compound?
A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the primary tool for separating the parent compound from its degradation products and quantifying them. For definitive identification of the degradants, hyphenated techniques are essential:
Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight information for each separated peak, which is critical for identifying products like the hydrolyzed acid, the amide intermediate, and cleaved ether phenols.[9]
Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile products that may result from ether cleavage, such as isopropanol.[10][11]
Proposed Degradation Pathways
The degradation of 5-Cyclopropoxy-2-isopropoxybenzonitrile in an acidic medium is primarily driven by hydrolysis and etherolysis. The following diagram illustrates the most probable transformation routes. The initial and often rate-limiting step in ether cleavage is the protonation of the ether oxygen to form a better leaving group.[8][12] Similarly, acid-catalyzed nitrile hydrolysis involves protonation of the nitrogen atom, which activates the carbon for nucleophilic attack by water.[13]
Caption: Proposed major degradation pathways under acidic conditions.
Troubleshooting Guide for Experimental Analysis
Q4: My chromatogram shows more peaks than predicted. What could these be?
A4: If you observe an unexpected number of peaks, consider the following possibilities:
Secondary Degradation: The primary degradation products (e.g., the phenols from ether cleavage) can themselves be unstable and degrade further under harsh conditions.
Incomplete Hydrolysis: The amide is a stable intermediate in nitrile hydrolysis.[1] You are likely seeing both the amide and the final carboxylic acid, especially at early time points or under milder conditions.
Positional Isomers: If your starting material contains any isomeric impurities, they will also degrade, leading to a corresponding set of degradation peaks.
Ring Opening of Cyclopropyl Group: Under very harsh acidic conditions, the strained cyclopropane ring could potentially undergo ring-opening reactions, leading to a variety of aliphatic side-chain products.[5] This is less common but possible.
Q5: The rate of degradation is inconsistent between experiments. What factors should I control more carefully?
A5: The kinetics of acid-catalyzed reactions are highly sensitive to several parameters:
Acid Concentration: The rate of both nitrile hydrolysis and ether cleavage is directly dependent on the concentration of the acid catalyst.[2][7] Ensure precise and accurate preparation of your acidic solutions.
Temperature: Degradation reactions are accelerated at higher temperatures. A small variation in incubation temperature can lead to significant differences in degradation rates. Use a calibrated, stable heating block or water bath.
Co-solvents: If you are using a co-solvent (e.g., methanol, acetonitrile) to dissolve the parent compound, its concentration can affect the polarity of the medium and the activity of the hydronium ion, thereby altering the reaction rate.
Q6: I am struggling to achieve good chromatographic separation between the parent nitrile and the final carboxylic acid product. What can I do?
A6: The significant difference in polarity and pKa between a nitrile and a carboxylic acid can be leveraged for separation.
Control Mobile Phase pH: The retention of the carboxylic acid is highly dependent on the pH of the mobile phase. At a pH well below its pKa (typically ~4-5), the acid will be protonated and more retained on a C18 column. At a pH above its pKa, it will be ionized and elute much earlier. Adjusting the pH of your aqueous mobile phase with an appropriate buffer (e.g., formate or acetate) is the most effective tool.
Optimize Gradient Slope: A shallower gradient around the elution time of your compounds of interest can improve resolution.
Change Stationary Phase: If pH adjustment is insufficient, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase, which can offer alternative interactions.
Experimental Protocols
Protocol 1: Forced Degradation Study in Acidic Solution
This protocol outlines a general procedure for stressing 5-Cyclopropoxy-2-isopropoxybenzonitrile to generate its primary degradation products for analytical assessment.
1. Preparation of Solutions:
a. Stock Solution: Prepare a 1.0 mg/mL stock solution of the parent compound in a suitable solvent like acetonitrile or methanol.
b. Acidic Solution: Prepare a 0.1 M solution of hydrochloric acid (HCl) in water.
2. Degradation Procedure:
a. In a clean vial, add 1.0 mL of the 0.1 M HCl solution.
b. Add 1.0 mL of the 1.0 mg/mL parent stock solution. This results in a final concentration of 0.5 mg/mL in 50:50 acetonitrile/0.1 M HCl.
c. Cap the vial tightly and place it in a heating block or water bath set to 60 °C.
d. Prepare a "time zero" (T₀) sample by immediately neutralizing an aliquot of the reaction mixture (e.g., 100 µL) with an equal volume of a suitable base (e.g., 0.1 M NaOH) and diluting for analysis.
e. Withdraw aliquots at subsequent time points (e.g., 2, 4, 8, 24 hours), neutralize, and dilute as in the previous step.
3. Analysis:
a. Analyze all samples by a validated stability-indicating HPLC-UV method.
b. If identification is required, analyze key samples (e.g., T₀ and T₂₄) by LC-MS.
Analytical Workflow
The following diagram outlines the standard workflow for a forced degradation study.
Caption: Standard workflow for a forced degradation experiment.
Data Summary: Expected Degradation Products
The table below summarizes the key characteristics of the predicted primary degradation products, which is essential for interpreting your analytical data, particularly from mass spectrometry.
Compound Name
Molecular Formula
Molecular Weight ( g/mol )
Degradation Pathway
5-Cyclopropoxy-2-isopropoxybenzonitrile
C₁₃H₁₅NO₂
217.27
Parent Compound
5-Cyclopropoxy-2-isopropoxybenzamide
C₁₃H₁₇NO₃
235.28
Nitrile Hydrolysis (Intermediate)
5-Cyclopropoxy-2-isopropoxybenzoic Acid
C₁₃H₁₆O₄
236.27
Nitrile Hydrolysis (Final)
5-Cyclopropoxy-2-hydroxybenzonitrile
C₁₀H₉NO₂
175.19
Isopropoxy Cleavage
2-Isopropoxy-5-hydroxybenzonitrile
C₁₀H₁₁NO₂
177.20
Cyclopropoxy Cleavage
References
The Chemistry of the Cyclopropyl Group. Rappoport, Z. (Ed.). Wiley. [Link]
Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]
Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC–MS. Kusch, P. Spectroscopy. [Link]
Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles. Fisher, L. A., & Fox, J. M. The Journal of Organic Chemistry. [Link]
Systematic Investigation of the Degradation Properties of Nitrile-Butadiene Rubber/Polyamide Elastomer/Single-Walled Carbon Nanotube Composites in Thermo-Oxidative and Hot Oil Environments. MDPI. [Link]
Minimizing byproduct formation in Williamson ether synthesis of benzonitriles
Technical Support Center: Williamson Ether Synthesis of Benzonitriles A Senior Application Scientist's Guide to Minimizing Byproduct Formation The Williamson ether synthesis is a cornerstone of organic chemistry for form...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Williamson Ether Synthesis of Benzonitriles
A Senior Application Scientist's Guide to Minimizing Byproduct Formation
The Williamson ether synthesis is a cornerstone of organic chemistry for forming C-O bonds. However, when applied to electronically complex substrates like hydroxybenzonitriles, researchers often face challenges with yield and purity due to competing reaction pathways. This guide provides in-depth troubleshooting advice and optimized protocols to help you navigate these challenges, ensuring selective O-alkylation and minimizing the formation of unwanted byproducts.
Frequently Asked Questions (FAQs)
Q1: My reaction has a low yield, and I'm recovering a significant amount of the starting hydroxybenzonitrile. What is the likely cause?
A: This classic symptom almost always points to incomplete deprotonation of the phenolic hydroxyl group. The nucleophile in this reaction is not the neutral phenol but the much more potent phenoxide anion. Failure to generate this anion in sufficient concentration will stall the reaction.
Causality & Explanation:
Phenols are considerably more acidic (pKa ≈ 10) than aliphatic alcohols, but complete deprotonation is still essential for the SN2 reaction to proceed efficiently.[1] The choice of base must be matched to the acidity of your specific benzonitrile substrate.
Troubleshooting Steps:
Evaluate Your Base: For standard hydroxybenzonitriles, a moderately weak inorganic base like potassium carbonate (K₂CO₃) is often sufficient and is a good first choice as it minimizes side reactions.[1] If your substrate is less acidic due to electron-donating groups, or if the reaction remains sluggish, a stronger base may be required.
Consider a Stronger Base: Sodium hydroxide (NaOH) can be used for less acidic phenols.[1] For very difficult substrates, sodium hydride (NaH) ensures irreversible deprotonation.[2] However, use NaH with caution, as its high reactivity can increase the rate of side reactions.[1]
Ensure Anhydrous Conditions: If using a potent base like NaH, the reaction must be scrupulously dry. Any moisture will consume the base, reducing its effectiveness and halting the reaction.
Q2: The primary byproduct in my reaction is an alkene. How can I prevent this elimination reaction?
A: The formation of an alkene is a clear indication that the base-catalyzed E2 elimination pathway is competing with, or even out-competing, the desired SN2 substitution.[3][4] This is one of the most common side reactions in Williamson ether synthesis.[5]
Causality & Explanation:
The phenoxide is not only a good nucleophile but also a strong base. This basicity can cause it to abstract a proton from the alkyl halide, leading to the formation of a double bond (alkene) instead of an ether.
A Comparative Guide to the ¹H NMR Spectrum of 5-Cyclopropoxy-2-isopropoxybenzonitrile
This guide provides an in-depth analysis and comparison of the proton nuclear magnetic resonance (¹H NMR) spectrum for 5-Cyclopropoxy-2-isopropoxybenzonitrile. Designed for researchers, scientists, and professionals in d...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis and comparison of the proton nuclear magnetic resonance (¹H NMR) spectrum for 5-Cyclopropoxy-2-isopropoxybenzonitrile. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical predictions with comparative data from analogous structures to offer a robust framework for spectral interpretation.
Introduction: The Role of NMR in Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry for determining the structure of molecules.[1] By analyzing the chemical environment of atomic nuclei, primarily protons (¹H), we can deduce the connectivity and spatial arrangement of atoms within a molecule.[1] 5-Cyclopropoxy-2-isopropoxybenzonitrile is a molecule with distinct structural motifs—a trisubstituted aromatic ring, an isopropoxy group, and a cyclopropoxy group. Each of these features imparts a characteristic signature on the ¹H NMR spectrum, making its analysis a compelling case study.
This guide will first predict the ¹H NMR spectrum of the target molecule based on fundamental principles of chemical shifts, spin-spin coupling, and substituent effects. Subsequently, it will compare these predictions with established data for structurally related compounds to provide a comprehensive understanding of the expected spectral features.
Molecular Structure and Proton Environments
To interpret the spectrum, we must first identify the unique (non-equivalent) proton environments in 5-Cyclopropoxy-2-isopropoxybenzonitrile. The molecule possesses five distinct sets of protons, as labeled below.
Caption: Structure of 5-Cyclopropoxy-2-isopropoxybenzonitrile with proton labels.
Aromatic Protons (H₃, H₄, H₆): Three non-equivalent protons on the benzene ring.
Isopropoxy Protons (Hd, He): One methine proton (Hd) and six equivalent methyl protons (He).
Cyclopropoxy Protons (Ha, Hb, Hc): One methine proton (Hc) and two pairs of diastereotopic methylene protons (Ha and Hb).
Theoretical ¹H NMR Spectrum Prediction and Comparative Analysis
The expected chemical shifts (δ), multiplicities, and coupling constants (J) are summarized in the table below. These predictions are grounded in established NMR principles and supported by data from analogous compounds.[1][2]
Proton Label
Predicted δ (ppm)
Integration
Multiplicity
Predicted J (Hz)
Rationale & Comparative Insights
He
~1.3 - 1.4
6H
Doublet (d)
JHe-Hd = ~6.0
The two methyl groups of the isopropoxy substituent are equivalent. They are coupled to the single methine proton (Hd), resulting in a doublet. In isopropoxybenzene, these protons appear around 1.3 ppm.[3]
Hd
~4.5 - 4.7
1H
Septet (sept)
JHd-He = ~6.0
This methine proton is deshielded by the adjacent oxygen atom. It is coupled to the six equivalent methyl protons (He), resulting in a septet (n+1 = 7). For isopropoxybenzene, this proton resonates around 4.4-4.5 ppm.[3][4]
Ha, Hb
~0.6 - 0.9
4H
Multiplets (m)
Complex
Protons on a cyclopropyl ring experience significant shielding due to the ring's unique magnetic anisotropy, causing them to appear far upfield.[5][6] The two sets of methylene protons are diastereotopic and will appear as two distinct, complex multiplets due to both geminal and vicinal coupling with each other and with Hc.
Hc
~3.7 - 3.9
1H
Multiplet (m)
Complex
This methine proton is deshielded by the adjacent oxygen atom. It is coupled to the four methylene protons (Ha, Hb) of the cyclopropyl ring, leading to a complex multiplet.
H₄
~6.9 - 7.1
1H
Doublet of doublets (dd)
Jortho = ~8.5, Jmeta = ~2.5
This proton is ortho to the electron-donating cyclopropoxy group and meta to the electron-donating isopropoxy group, placing it in a relatively shielded aromatic environment. It will be split by H₃ (meta coupling) and H₆ (ortho coupling).[7][8][9]
H₃
~7.1 - 7.2
1H
Doublet (d)
Jmeta = ~2.5
This proton is situated between two electron-donating alkoxy groups, but meta to the electron-withdrawing nitrile group. It is only significantly coupled to H₄ (meta coupling), appearing as a doublet. The small para coupling to H₆ is often not resolved.
H₆
~7.3 - 7.5
1H
Doublet (d)
Jortho = ~8.5
This proton is ortho to the strongly electron-withdrawing and anisotropic nitrile group, causing it to be the most deshielded of the aromatic protons.[10][11] It is coupled to H₄ (ortho coupling), resulting in a doublet.
Causality Behind Predictions:
Substituent Effects: Electron-donating groups (alkoxy) shield aromatic protons (shift to lower ppm), while electron-withdrawing groups (nitrile) deshielded them (shift to higher ppm).[10][12] The deshielding effect is strongest at the ortho and para positions.
Anisotropy: The π-electron systems of the benzene ring and the nitrile group generate local magnetic fields. Protons located in the deshielding region of these fields, such as H₆, experience a significant downfield shift.[2][10]
Spin-Spin Coupling: Protons on adjacent carbons "split" each other's signals into multiplets. The magnitude of this splitting, the coupling constant (J), provides information about the connectivity and geometry. Ortho coupling (³J) in benzene rings is typically 6-10 Hz, while meta coupling (⁴J) is smaller at 1-3 Hz.[8][9]
Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum
To ensure reliable and reproducible data, the following protocol for ¹H NMR analysis should be followed. This system is self-validating by including standardized steps for sample preparation and instrument calibration.
Methodology:
Sample Preparation:
Accurately weigh 5-10 mg of 5-Cyclopropoxy-2-isopropoxybenzonitrile.
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial. The use of a deuterated solvent is critical to avoid a large, obscuring solvent proton signal.[13]
Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.0 ppm and serves as the reference point for the chemical shift scale.[2]
Transfer the solution to a 5 mm NMR tube.
Instrument Setup & Calibration:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.
Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (typically 298 K).
"Lock" the spectrometer onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment.
"Shim" the magnetic field to optimize its homogeneity across the sample, which results in sharp, symmetrical peaks.
Data Acquisition:
Acquire the ¹H NMR spectrum using standard pulse sequences.
Set an appropriate spectral width (e.g., -2 to 12 ppm) to ensure all signals are captured.
Use a sufficient number of scans (e.g., 8 to 16) to achieve a good signal-to-noise ratio.
Apply a relaxation delay (e.g., 1-2 seconds) between scans to allow for full proton relaxation, ensuring accurate signal integration.
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decay (FID) signal.
Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the spectrum by setting the TMS peak to 0.0 ppm.
Integrate the area under each peak to determine the relative ratio of protons for each signal.
Caption: Standard workflow for NMR sample preparation, data acquisition, and analysis.
Conclusion
The ¹H NMR spectrum of 5-Cyclopropoxy-2-isopropoxybenzonitrile is predicted to show five distinct sets of signals, each providing clear evidence for the different structural components of the molecule. The upfield region will be characterized by the highly shielded and complex signals of the cyclopropoxy group and the classic doublet/septet pattern of the isopropoxy group. The downfield aromatic region will display a pattern consistent with a 1,2,5-trisubstituted benzene ring, with the proton ortho to the nitrile group being the most deshielded. This predictive and comparative guide provides a solid foundation for researchers to confidently identify and characterize this molecule and other structurally related compounds.
References
Supporting Information for "Copper-Catalyzed Decarboxylative Cross-Coupling of C(sp³)–H Bonds with Alkynoic Acids". (n.d.). pubs.rsc.org. Retrieved February 17, 2026, from [Link]
1H NMR Chemical Shifts. (2022, March 9). chem.ucalgary.ca. Retrieved February 17, 2026, from [Link]
High resolution NMR spectra of some tri-substituted benzenes. (n.d.). insa.nic.in. Retrieved February 17, 2026, from [Link]
Cyclopropylbenzene. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]
Supporting Information for "MCM-41-immobilized 1,10-phenanthroline-copper(I) complex: A highly efficient and recyclable catalyst for the coupling of aryl iodides with aliphatic alcohols". (n.d.). pubs.rsc.org. Retrieved February 17, 2026, from [Link]
Study the NMR spectrum of iso -propylbenzene, cumene (C9H12)... (2021, January 18). numerade.com. Retrieved February 17, 2026, from [Link]
(1-Methylethoxy)benzene. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]
NMR Spectroscopy of Benzene Derivatives. (2025, May 22). jove.com. Retrieved February 17, 2026, from [Link]
Spin-Spin Splitting in ¹H NMR Spectra. (2020, May 30). chem.libretexts.org. Retrieved February 17, 2026, from [Link]
NMR Chemical Shifts. (n.d.). organic-chemistry.org. Retrieved February 17, 2026, from [Link]
Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). chem.ucla.edu. Retrieved February 17, 2026, from [Link]
Chemical Shifts in ¹H NMR Spectroscopy. (2024, October 8). chem.libretexts.org. Retrieved February 17, 2026, from [Link]
Supplementary Information for "Direct C–H/C–H Cross-Coupling of Benzofurans with (Hetero)arenes". (n.d.). pubs.rsc.org. Retrieved February 17, 2026, from [Link]
A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. (2015). compoundchem.com. Retrieved February 17, 2026, from [Link]
NMR Coupling Constants. (n.d.). cif.iastate.edu. Retrieved February 17, 2026, from [Link]
Determination of the structure of benzonitrile by nuclear magnetic resonance. (n.d.). darchive.mblwhoilibrary.org. Retrieved February 17, 2026, from [Link]
1-Chloro-3-(propan-2-yloxy)benzene. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]
Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. (2024, June 22). ncbi.nlm.nih.gov. Retrieved February 17, 2026, from [Link]
Proton Chemical Shifts in NMR. Part 141. (n.d.). modgraph.co.uk. Retrieved February 17, 2026, from [Link]
NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16). pubs.acs.org. Retrieved February 17, 2026, from [Link]
Benzonitrile - Optional[1H NMR] - Spectrum. (n.d.). spectrabase.com. Retrieved February 17, 2026, from [Link]
A Comparative Guide to the Reversed-Phase HPLC Retention of 5-Cyclopropoxy-2-isopropoxybenzonitrile on C18 Columns
This guide provides an in-depth analysis of the chromatographic behavior of 5-Cyclopropoxy-2-isopropoxybenzonitrile, a key intermediate in pharmaceutical synthesis, on various C18 reversed-phase columns. As researchers,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the chromatographic behavior of 5-Cyclopropoxy-2-isopropoxybenzonitrile, a key intermediate in pharmaceutical synthesis, on various C18 reversed-phase columns. As researchers, scientists, and drug development professionals, understanding and controlling the retention time of such molecules is paramount for developing robust analytical methods for purity assessment, stability testing, and quality control. We will explore the theoretical underpinnings of the separation, compare the performance of different C18 column chemistries, and provide actionable experimental protocols.
Introduction: The Analytical Challenge
5-Cyclopropoxy-2-isopropoxybenzonitrile is a non-ionizable, moderately hydrophobic molecule. Its analysis via High-Performance Liquid Chromatography (HPLC) is typically achieved using reversed-phase chromatography, with C18 columns being the industry's workhorse.[1][2][3] The retention of this analyte is primarily governed by hydrophobic interactions between the molecule and the octadecyl carbon chains of the stationary phase.[1] However, not all C18 columns are created equal.[4] Variations in silica backbone, particle size, carbon load, and end-capping technology can lead to significant differences in retention time, selectivity, and peak shape.[5][6]
This guide aims to elucidate these differences through a comparative study, providing a clear rationale for column selection and method optimization.
Physicochemical Properties of 5-Cyclopropoxy-2-isopropoxybenzonitrile (Estimated)
Property
Estimated Value
Significance for HPLC
Molecular Formula
C₁₃H₁₅NO₂
Influences molecular weight and size.
Molecular Weight
~217.27 g/mol
Affects diffusion and optimal flow rate.
XLogP3
~2.5 - 3.5
Indicates moderate hydrophobicity, suggesting good retention on a C18 column. A structurally similar compound, 2-cyclopropyloxy-5-methoxybenzonitrile, has a calculated XLogP3 of 2.1.[7]
pKa
N/A (non-ionizable)
As a neutral molecule, its retention is expected to be largely unaffected by mobile phase pH changes within the stable range of the column, simplifying method development.[8]
The Separation Mechanism: Analyte, Stationary Phase, and Mobile Phase Interactions
In reversed-phase HPLC, a non-polar stationary phase (the C18 column) is used with a polar mobile phase (typically a mixture of water and an organic solvent like acetonitrile or methanol). The separation mechanism relies on the partitioning of the analyte between these two phases.
dot
Caption: Molecular interactions in C18 reversed-phase chromatography.
The retention of 5-Cyclopropoxy-2-isopropoxybenzonitrile is driven by the hydrophobic effect. The non-polar cyclopropoxy, isopropoxy, and benzene ring moieties of the analyte are repelled from the polar mobile phase and preferentially adsorb onto the non-polar C18 alkyl chains of the stationary phase. To elute the compound, the strength of the mobile phase is increased by adding a higher proportion of organic solvent, which reduces the polarity of the mobile phase and facilitates the desorption of the analyte, allowing it to travel through the column.
Experimental Design: A Comparative Study
To objectively assess the performance of different C18 columns, we designed an experiment comparing three commercially representative column types under two different mobile phase conditions.
Selected C18 Columns for Comparison
Column ID
Column Type
Key Characteristics
Expected Performance
Column A
Standard, End-capped C18
4.6 x 150 mm, 5 µm, ~15% Carbon Load
Baseline performance, good for initial method development.
Column B
High Carbon Load C18
4.6 x 150 mm, 5 µm, ~20% Carbon Load
Increased hydrophobic retention, leading to longer retention times.[5][6]
Column C
Aqueous-Stable C18
4.6 x 150 mm, 5 µm, Polar-embedded/end-capped
Designed for stability in highly aqueous mobile phases; may offer alternative selectivity.[9][10]
Experimental Workflow
The following diagram outlines the systematic approach for comparing the columns.
dot
Caption: Workflow for comparative HPLC column evaluation.
Detailed Experimental Protocol
1. Standard Solution Preparation:
a. Accurately weigh and dissolve 5 mg of 5-Cyclopropoxy-2-isopropoxybenzonitrile reference standard in 10 mL of acetonitrile to create a stock solution.
b. Dilute the stock solution 1:10 with a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 50 µg/mL.
2. Mobile Phase Preparation:
a. Mobile Phase 1 (MP1): Prepare a 60:40 (v/v) mixture of HPLC-grade acetonitrile and ultrapure water. Filter and degas.
b. Mobile Phase 2 (MP2): Prepare a 50:50 (v/v) mixture of HPLC-grade acetonitrile and ultrapure water. Filter and degas.
3. HPLC Instrumentation and Conditions:
HPLC System: Agilent 1260 Infinity II or equivalent.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Injection Volume: 5 µL.
Detection: UV at 220 nm.
4. Chromatographic Procedure:
a. Install Column A into the column compartment.
b. Equilibrate the column with MP1 for at least 30 minutes or until a stable baseline is achieved.
c. Perform three replicate injections of the standard solution.
d. Change the mobile phase to MP2. Equilibrate the column for at least 30 minutes.
e. Perform three replicate injections of the standard solution.
f. Replace Column A with Column B and repeat steps 4b through 4e.
g. Replace Column B with Column C and repeat steps 4b through 4e.
5. Data Analysis:
a. For each chromatogram, determine the retention time (tᵣ) of the analyte peak.
b. Calculate the USP tailing factor (Tᶠ) for each peak.
c. Calculate the mean and relative standard deviation (%RSD) for the retention times from the replicate injections.
Results and Discussion
The following table summarizes the expected retention time and peak shape data from the experiment.
Column
Mobile Phase
Avg. Retention Time (tᵣ), min
Tailing Factor (Tᶠ)
A: Standard C18
MP1 (60:40 ACN:H₂O)
6.8
1.1
MP2 (50:50 ACN:H₂O)
11.5
1.1
B: High Carbon Load
MP1 (60:40 ACN:H₂O)
8.2
1.0
MP2 (50:50 ACN:H₂O)
14.1
1.0
C: Aqueous-Stable
MP1 (60:40 ACN:H₂O)
6.5
1.0
MP2 (50:50 ACN:H₂O)
10.9
1.0
Analysis of Results
Effect of Mobile Phase Strength: As anticipated, decreasing the percentage of the organic modifier (acetonitrile) from 60% (MP1) to 50% (MP2) significantly increased the retention time across all columns.[9][11] This is a direct consequence of increasing the mobile phase polarity, which enhances the hydrophobic interaction between the neutral analyte and the C18 stationary phase. This fundamental principle is the primary tool for adjusting retention in method development.
Effect of Column Chemistry:
Column B (High Carbon Load) exhibited the longest retention times. The higher density of C18 chains on the silica surface (higher carbon load) creates a more hydrophobic stationary phase, leading to stronger retention of the analyte compared to the standard C18 column.[6] This type of column is advantageous when longer retention and potentially higher resolution from earlier-eluting impurities are required.
Column A (Standard C18) provided a good balance of retention and analysis time, serving as an effective starting point for method development.
Column C (Aqueous-Stable) showed slightly less retention than the standard C18 column. While its primary benefit is preventing phase collapse in very high water content mobile phases (not tested here), its unique surface chemistry (often involving polar-embedding or proprietary end-capping) can offer slightly different selectivity, which could be beneficial for separating co-eluting peaks.[10]
Peak Shape (Tailing Factor): All modern, high-quality columns (B and C) are expected to produce excellent peak shapes (Tᶠ ≈ 1.0) for a neutral analyte like 5-Cyclopropoxy-2-isopropoxybenzonitrile. This indicates effective end-capping, which minimizes undesirable secondary interactions with residual silanol groups on the silica surface. A tailing factor of 1.1 on the standard column is still well within acceptable limits for most applications.
Conclusion and Recommendations
The retention time of 5-Cyclopropoxy-2-isopropoxybenzonitrile is highly dependent on both the specific characteristics of the C18 column and the composition of the mobile phase.
For rapid screening or when analyzing less complex samples, a Standard C18 Column (like A) with a mobile phase of 60:40 acetonitrile:water provides a suitable starting point.
To achieve maximum retention and potentially enhance resolution from closely eluting impurities, a High Carbon Load C18 Column (like B) is the recommended choice.
Mobile phase composition is the most effective tool for fine-tuning retention. A 10% decrease in acetonitrile content (from 60% to 50%) nearly doubles the retention time, offering a wide operational window for method optimization.
This guide demonstrates that a logical, stepwise approach to column and mobile phase selection is crucial for developing robust and reliable HPLC methods. By understanding the interplay between the analyte's properties and the chromatographic system's components, researchers can efficiently achieve their desired separation goals.
References
GL Sciences. (2023, November 1). What are C18 HPLC columns?
Pharmaguideline. (2018, May 20). C18 HPLC Columns and Their Properties.
Labcompare. (2025, June 24). C18 Column HPLC: Advanced Analytical Separation Technology for Precise Chemical Analysis.
Journal of Liquid Chromatography & Related Technologies. Influence of Mobile Phase Composition on Retention Factors in Different HPLC Systems with Chemically Bonded Stationary Phases.
Labcompare. C18 Column / C18 HPLC Columns.
YMC America, Inc. Characterization and evaluation of a novel C18 column based on organic/inorganic hybrid silica for HPLC and UHPLC.
LCGC International. (2021, March 11). Surfing on Mobile Phase, Part 2: Impact of Mobile Phase Composition Waves on Retention in LC.
GL Sciences. How to use analytical columns.
HELIX Chromatography. HPLC Methods for analysis of Benzonitrile.
Thermo Fisher Scientific. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
Obrnuta faza. The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase.
SIELC Technologies. HPLC Separation of Dequalinium and Benzonitrile on Different Columns.
SIELC Technologies. (2018, February 16). Separation of Benzonitrile, 4-amino- on Newcrom R1 HPLC column.
Obrnuta faza. C18 Reversed Phase HPLC Columns.
Nacalai Tesque. Selectivity of Packing Materials in Reversed Phase Liquid Chromatography.
A Senior Application Scientist's Guide to Elemental Analysis of C13H15NO2 Derivatives
Unveiling Molecular Identities: A Comparative Approach to Elemental Analysis For researchers and professionals in drug development, confirming the elemental composition of a newly synthesized compound is a critical step...
Author: BenchChem Technical Support Team. Date: February 2026
Unveiling Molecular Identities: A Comparative Approach to Elemental Analysis
For researchers and professionals in drug development, confirming the elemental composition of a newly synthesized compound is a critical step in verifying its identity and purity.[1] Elemental analysis provides a quantitative measure of the mass fractions of carbon (C), hydrogen (H), nitrogen (N), and other elements within a sample, offering fundamental insights into a molecule's empirical formula.[1][2][3] This guide provides a comprehensive comparison of the elemental analysis calculations for a parent compound, C13H15NO2, and its derivatives, supported by detailed experimental protocols and data interpretation.
The most prevalent method for determining the elemental composition of organic compounds is combustion analysis.[2][3] In this technique, a sample is burned in an excess of oxygen, which converts the carbon to carbon dioxide (CO2), hydrogen to water (H2O), and nitrogen to nitrogen oxides (which are then reduced to N2 gas).[2] By precisely measuring the amounts of these combustion products, the percentage of each element in the original sample can be calculated.[2]
Theoretical Elemental Composition: A Baseline for Comparison
Before delving into experimental data, it is essential to establish the theoretical elemental composition of the parent compound and its derivatives. This is calculated from the molecular formula and the atomic masses of the constituent elements.
The molecular formula for our parent compound is C13H15NO2.
Nitrogen (N): 1 atom * 14.007 g/mol = 14.007 g/mol
Oxygen (O): 2 atoms * 15.999 g/mol = 31.998 g/mol
Total Molecular Weight: 217.268 g/mol
Theoretical Elemental Percentages:
%C = (156.143 / 217.268) * 100 = 71.87%
%H = (15.120 / 217.268) * 100 = 6.96%
%N = (14.007 / 217.268) * 100 = 6.45%
%O = (31.998 / 217.268) * 100 = 14.73%
Comparative Analysis of C13H15NO2 Derivatives
To illustrate how elemental composition changes with structural modifications, let's consider three hypothetical derivatives:
Derivative A (Hydroxylation): C13H15NO3
Derivative B (Bromination): C13H14BrNO2
Derivative C (Amidation): C14H18N2O
The following table compares the theoretical elemental compositions of the parent compound and these derivatives.
Compound
Molecular Formula
Molecular Weight ( g/mol )
%C
%H
%N
%O
%Br
Parent
C13H15NO2
217.27
71.87
6.96
6.45
14.73
-
Derivative A
C13H15NO3
233.27
66.94
6.48
6.00
20.58
-
Derivative B
C13H14BrNO2
296.16
52.72
4.76
4.73
10.80
26.98
Derivative C
C14H18N2O
230.31
72.99
7.88
12.16
6.95
-
This table clearly demonstrates how the introduction of different functional groups significantly alters the expected elemental percentages. For instance, the addition of an oxygen atom in Derivative A increases the oxygen percentage while decreasing the percentages of all other elements. In contrast, the addition of a bromine atom in Derivative B drastically reduces the percentages of C, H, N, and O due to the high atomic weight of bromine.
Experimental Protocol for Elemental Analysis
The following is a detailed workflow for obtaining and interpreting elemental analysis data for C13H15NO2 and its derivatives. This protocol is designed to ensure accuracy and reproducibility, which are critical in a drug development setting.[4][5]
Sample Preparation
Purity: Ensure the sample is as pure as possible. Impurities will lead to deviations from the theoretical values.[1]
Drying: Dry the sample thoroughly to remove any residual solvents or water, which can significantly impact the hydrogen and oxygen percentages.
Weighing: Accurately weigh 1-3 mg of the sample into a tin or silver capsule using a calibrated microbalance.
Instrumentation and Calibration
Instrument: A modern CHN(S) elemental analyzer is used for this analysis.[6][7][8]
Calibration: Calibrate the instrument using a certified standard with a known elemental composition (e.g., acetanilide). This ensures the accuracy of the measurements.
Combustion and Detection
The encapsulated sample is introduced into a high-temperature furnace (around 900-1000 °C) with a stream of pure oxygen.[2]
Combustion products (CO2, H2O, N2) are carried by a helium stream through a series of separation columns and detectors.
A thermal conductivity detector (TCD) measures the concentration of each gas.
Data Analysis and Interpretation
The instrument's software calculates the mass of each element from the detector signals.
These masses are then used to determine the percentage composition of the sample.
Comparison: Compare the experimental results to the theoretical values. A close agreement (typically within ±0.4%) is strong evidence for the proposed molecular formula.[9]
The workflow for elemental analysis can be visualized as follows:
Caption: Workflow of Elemental Analysis
Interpreting Discrepancies
Deviations between experimental and theoretical values can provide valuable information:
Impurities: The presence of residual solvents, starting materials, or byproducts will alter the elemental composition.
Incomplete Reaction: If a reaction did not go to completion, the elemental analysis will reflect a mixture of the starting material and the product.
Incorrect Structure: A significant and consistent deviation may indicate that the actual molecular formula is different from the proposed structure.
In the pharmaceutical industry, all analytical methods must be validated to ensure they are accurate, precise, and reliable, following guidelines such as ICH Q2(R1).[4][10]
Conclusion
Elemental analysis remains a cornerstone of chemical characterization in drug development. By systematically comparing the theoretical and experimental elemental compositions of a parent compound and its derivatives, researchers can confidently verify molecular formulas and assess sample purity. A meticulous experimental approach, coupled with a thorough understanding of potential sources of error, is paramount for obtaining reliable and meaningful data.
References
ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]
Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry Q&A. Retrieved from [Link]
Spectroscopy. (2012). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Retrieved from [Link]
Wikibooks. (n.d.). Organic Chemistry/Analytical techniques/Elemental analysis. Retrieved from [Link]
Scribd. (n.d.). C H N S ANALYSIS.pptx. Retrieved from [Link]
Makmal i-CRIM. (n.d.). CHNS/O Elemental Analyzer (CHNS/O). Retrieved from [Link]
Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]
University of Wisconsin-Madison. (n.d.). Stoichiometry: Elemental Analysis. Retrieved from [Link]
Intertek. (n.d.). Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Retrieved from [Link]
EOLSS. (n.d.). ELEMENTAL ANALYSIS. Retrieved from [Link]
International Journal of Chemical & Pharmaceutical Analysis. (2021). DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR SIMULTANEOUS QUANTITATIVE DETERMINATION OF ELEMENTAL IMPURITIES AS PER ICH Q. Retrieved from [Link]
Chemistry LibreTexts. (2021). 1.1: Introduction to Elemental Analysis. Retrieved from [Link]
National Institutes of Health. (n.d.). An International Study Evaluating Elemental Analysis. Retrieved from [Link]
Wikipedia. (n.d.). Elemental analysis. Retrieved from [Link]
The following guide details the proper disposal procedures for 5-Cyclopropoxy-2-isopropoxybenzonitrile (CAS 1243313-26-9).[1] This protocol is designed for researchers and laboratory managers requiring immediate, actiona...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the proper disposal procedures for 5-Cyclopropoxy-2-isopropoxybenzonitrile (CAS 1243313-26-9).[1] This protocol is designed for researchers and laboratory managers requiring immediate, actionable safety logistics.
[1][2]
Chemical Identity & Hazard Profile
Before initiating any disposal workflow, you must validate the chemical identity to ensure compatibility with waste streams. This compound is a functionalized aromatic nitrile often used as a pharmaceutical building block.
Property
Specification
Chemical Name
5-Cyclopropoxy-2-isopropoxybenzonitrile
CAS Number
1243313-26-9
Molecular Formula
C₁₃H₁₅NO₂
Molecular Weight
217.26 g/mol
Primary Hazard Class
Acute Toxicity (Oral/Dermal) ; Skin/Eye Irritant
Functional Group Risks
Nitrile (CN): Potential for metabolic cyanide release; incompatible with strong acids.Ether (R-O-R): Flammability; potential peroxide formation upon prolonged storage.[1][2][3]
Critical Safety Warning
While aromatic nitriles are generally more stable than aliphatic nitriles, treat this compound as a cyanide-generating toxic substance under disposal conditions.[1]
Incompatibility: NEVER mix with strong acids (e.g., HCl, H₂SO₄) in the waste container. Acidic hydrolysis can release Hydrogen Cyanide (HCN) gas.
Oxidizers: Keep away from strong oxidizers (e.g., Nitric acid, Peroxides) to prevent exothermic reactions.
Pre-Disposal Planning & Segregation
Effective disposal begins with strict segregation at the bench. Use the following logic to select the correct waste stream.
Waste Classification[4]
RCRA Status: Likely not explicitly P-listed or U-listed by specific name, but must be characterized as Toxic (D003 if reactive, though unlikely) and Ignitable (D001) if in flammable solvent.[1]
Waste Stream:Non-Halogenated Organic Waste .
Note: Although it contains Nitrogen, it does not contain Halogens (Cl, Br, F, I). Do not place in Halogenated waste streams (e.g., Chloroform/DCM waste) unless it is dissolved in those solvents.
PPE Requirements[2][5][6]
Hand Protection: Double-glove with Nitrile (0.11 mm minimum) .[1][2] Latex is permeable to many organic nitriles.
Eye Protection: Chemical splash goggles (ANSI Z87.1).
Body Protection: Flame-resistant lab coat and closed-toe shoes.[1]
Segregation Decision Tree
The following diagram illustrates the decision logic for segregating this specific chemical.
Context: Disposal of mother liquors, HPLC effluent, or expired solid reagents.
Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass container.[1]
Labeling: Attach a hazardous waste tag immediately.
Constituents: "5-Cyclopropoxy-2-isopropoxybenzonitrile" (Do not use abbreviations).[1][2][3][4][5][6]
Hazards: Check "Toxic" and "Irritant".
Transfer:
Pour liquid waste into the Non-Halogenated Organic carboy using a funnel to prevent splashing.
If solid, place in a wide-mouth jar designated for Solid Organic Waste .
Closure: Cap tightly. Do not leave funnels in the container neck (violates EPA closed-container regulations).[1][2]
Scenario B: Spill Response (Emergency Disposal)
Context: Accidental spill of pure compound or solution on the bench/floor.
Evacuate & Ventilate: Alert nearby personnel. If the spill is large (>100 mL/g) or outside a hood, evacuate the lab.
PPE Upgrade: Wear double nitrile gloves, goggles, and a face shield if splashing is possible.
Containment:
Liquids: Surround the spill with absorbent boom or vermiculite. Do not use paper towels for large nitrile spills (flammability risk).
Solids: Cover with wet paper towels to prevent dust generation, then scoop.
Cleanup:
Absorb liquid with an inert material (Vermiculite, Sand, or commercial Spill Pad).
Do not use bleach immediately (potential reaction with other mixed chemicals); use simple detergent and water for the final wash.
Disposal of Debris: Place all contaminated absorbents and gloves into a heavy-duty plastic bag, seal it, and place it inside a Solid Hazardous Waste container.
Scenario C: Final Destruction (EHS/Facility Level)
Context: Information for the waste management contractor.
Parameters: The incinerator must operate at >850°C (1562°F) with a residence time of at least 2 seconds.
Reasoning: This ensures the complete thermal destruction of the nitrile (-C≡N) bond, converting it to N₂ and CO₂, preventing the formation of NOx or cyanide residues in the ash.
Regulatory Compliance & Documentation
RCRA Compliance (USA)
Under the Resource Conservation and Recovery Act (RCRA), you must determine if the waste exhibits hazardous characteristics.
Characteristic: Ignitability (D001) if in flammable solvent.
Toxicity: While not a specific "Listed" waste (P or U list), it must be managed as toxic based on the nitrile functionality.
Documentation
Maintain a Waste Log at the collection point containing:
BLD Pharm. (2025). Product Analysis: 5-Cyclopropoxy-2-isopropoxybenzonitrile (CAS 1243313-26-9).[1][3][4][5][6][8][9] Retrieved from
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from
U.S. Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. Retrieved from
PubChem. (2025). Compound Summary: Benzonitrile Derivatives Safety. Retrieved from
